Technical Documentation Center

4-Bromo-1,3-dihydro-2H-imidazol-2-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Bromo-1,3-dihydro-2H-imidazol-2-one

Core Science & Biosynthesis

Foundational

4-Bromo-1,3-dihydro-2H-imidazol-2-one: Technical Guide to Structure and Reactivity

Topic: 4-Bromo-1,3-dihydro-2H-imidazol-2-one: Chemical Structure, Synthesis, and Pharmacological Applications Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Profess...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 4-Bromo-1,3-dihydro-2H-imidazol-2-one: Chemical Structure, Synthesis, and Pharmacological Applications Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals[1]

[1]

Executive Summary

4-Bromo-1,3-dihydro-2H-imidazol-2-one (also known as 4-bromo-2-imidazolone) is a critical heterocyclic scaffold, primarily recognized as a core structural motif in the Oroidin and Hymenidin families of marine sponge alkaloids.[1] While often encountered in its 2-amino tautomeric forms in nature, the 2-one (cyclic urea) derivative represents a pivotal intermediate for structure-activity relationship (SAR) studies targeting biofilm inhibition, kinase modulation, and anti-fouling applications.[1]

This guide analyzes the structural dynamics, synthesis challenges, and reactivity profiles of this elusive heterocycle, providing actionable protocols for its generation and utilization in medicinal chemistry.

Chemical Identity & Structural Dynamics[1][2]

Nomenclature and Identification[2][3]
  • IUPAC Name: 4-Bromo-1,3-dihydro-2H-imidazol-2-one[1][2]

  • Synonyms: 4-Bromo-2-imidazolone; 4-Bromo-2-hydroxyimidazole (tautomer)[1]

  • Molecular Formula: Cngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    H
    
    
    
    BrN
    
    
    O
  • Molecular Weight: 162.97 g/mol

  • Core Scaffold: Imidazol-2-one (Cyclic Urea)[1]

Tautomeric Equilibrium

The reactivity of 4-bromo-2-imidazolone is defined by its rapid tautomeric equilibrium between the keto (lactam) and enol (lactim) forms.[1] In solution, the equilibrium is solvent-dependent, with polar protic solvents stabilizing the keto form via hydrogen bonding, while the enol form (2-hydroxyimidazole) serves as the reactive species for O-alkylation or specific electrophilic substitutions.

Key Insight: Unlike simple imidazoles, the presence of the electron-withdrawing bromine at C4 increases the acidity of the N1/N3 protons, making the ring susceptible to deprotonation and subsequent N-alkylation.

Tautomerism Keto Keto Form (4-Bromo-1,3-dihydro-2H-imidazol-2-one) Stable in polar solvents Enol Enol Form (4-Bromo-1H-imidazol-2-ol) Reactive Intermediate Keto->Enol Tautomerization (Fast) Anion Imidazol-2-one Anion (Nucleophilic Species) Keto->Anion Base (-H+) Enol->Anion Base (-H+)

Figure 1: Tautomeric equilibrium and ionization of the 4-bromo-2-imidazolone core.

Synthesis & Production Protocols

Direct bromination of unsubstituted 2-imidazolone is chemically challenging due to the activating nature of the nitrogen atoms, often leading to poly-bromination or ring oxidation.[1] The most reliable routes involve either hydrolysis of 2-amino precursors or cyclization of brominated synthons .[1]

Protocol A: Hydrolysis of 4-Bromo-2-aminoimidazole (Preferred)

This method leverages the commercially available or easily synthesized 2-amino-4-bromoimidazole, a common marine alkaloid precursor.[1]

Reagents:

  • Starting Material: 2-Amino-4-bromoimidazole[1]

  • Solvent: 10% Aqueous Hngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    SO
    
    
    
    or NaNO
    
    
    /H
    
    
    SO
    
    
    (Diazotization-Hydrolysis)
  • Temperature: Reflux (Acid hydrolysis) or 0°C ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     RT (Diazotization)
    

Step-by-Step Workflow:

  • Dissolution: Dissolve 2-amino-4-bromoimidazole (1.0 eq) in 2M H

    
    SO
    
    
    
    at 0°C.
  • Diazotization: Dropwise add NaNOngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     (1.1 eq) solution while maintaining temperature <5°C. The diazonium intermediate is unstable.
    
  • Hydrolysis: Allow the reaction to warm to room temperature, then heat to 60°C for 1 hour to drive nitrogen evolution and hydrolysis.

  • Isolation: Neutralize to pH 7 with NaHCOngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    . Extract with Ethyl Acetate (3x). The product often precipitates or requires recrystallization from Ethanol/Water.
    
Protocol B: Bromination of N,N-Protected Imidazolone

To prevent over-bromination, the nitrogen atoms must be protected (e.g., Acetyl or Boc).

Reagents:

  • Starting Material: 1,3-Diacetyl-2-imidazolone[1]

  • Brominating Agent: Bromine (Brngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    ) or N-Bromosuccinimide (NBS)
    
  • Solvent: Acetic Acid (AcOH) or CClngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    
    

Mechanism: The electron-withdrawing acetyl groups deactivate the ring, allowing controlled mono-bromination at C4.[1] Subsequent deprotection (mild base) yields the target.

Reactivity Profile & Functionalization[1]

The 4-bromo-2-imidazolone scaffold offers three distinct vectors for chemical modification, making it a versatile building block.

Electrophilic Substitution (C5 Position)

The C5 position is activated by the adjacent nitrogen but deactivated by the C4-bromine.[1] Strong electrophiles (nitration, halogenation) can access this position, but yields are typically moderate.

Nucleophilic Displacement (C4 Position)

The bromine atom is susceptible to Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) or nucleophilic aromatic substitution (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">


) if the ring is sufficiently electron-deficient (e.g., N-acylated).
  • Suzuki Coupling: Reacts with aryl boronic acids to generate 4-aryl-2-imidazolones (Oroidin analogues).[1]

  • Conditions: Pd(PPh

    
    )
    
    
    
    , Na
    
    
    CO
    
    
    , DME/H
    
    
    O, 80°C.
N-Alkylation/Acylation

The amide-like NH protons are acidic.[1]

  • N1/N3 Alkylation: Treatment with NaH/DMF followed by alkyl halides yields N-alkylated derivatives.[1]

  • Regioselectivity: Alkylation typically occurs at the less sterically hindered nitrogen or leads to mixtures requiring chromatographic separation.[1]

Reactivity Core 4-Bromo-2-imidazolone (Core Scaffold) Suzuki Pd-Catalyzed Coupling (Suzuki/Sonogashira) Core->Suzuki Aryl Boronic Acid Alkylation N-Alkylation (NaH, R-X) Core->Alkylation Base + Electrophile Hydrolysis Acid Hydrolysis (if N-protected) Core->Hydrolysis Deprotection Aryl 4-Aryl-2-imidazolones (Biofilm Inhibitors) Suzuki->Aryl N_Deriv N-Alkyl/Acyl Derivatives (Prodrugs) Alkylation->N_Deriv FreeBase Free Base Generation Hydrolysis->FreeBase

Figure 2: Primary reactivity vectors for the 4-bromo-2-imidazolone scaffold.[1]

Applications in Drug Discovery[5]

Marine Alkaloid Scaffolds (Oroidin Class)

The 4-bromo-2-imidazolone core is a structural isostere of the 2-aminoimidazole moiety found in marine sponge alkaloids like Oroidin, Hymenidin, and Ageladine A.[1]

  • Mechanism: These alkaloids inhibit bacterial biofilm formation by intercepting two-component signaling systems (TCS) without killing the bacteria (non-biocidal), reducing the evolutionary pressure for resistance.[1]

  • Application: Synthetic derivatives of 4-bromo-2-imidazolone are screened for potency in dispersing P. aeruginosa and S. aureus biofilms.[1]

Kinase Inhibition

The cyclic urea motif mimics the hydrogen-bonding pattern of ATP's adenine ring.[1]

  • Target: CDK (Cyclin-Dependent Kinase) and GSK-3ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     inhibitors.
    
  • Design: The bromine atom provides a handle for extending the scaffold into the hydrophobic pocket of the kinase active site.

Safety & Handling (MSDS Highlights)

  • Hazard Classification: Irritant (Skin/Eye/Respiratory).[1][3]

  • Signal Word: Warning.

  • Handling:

    • Moisture Sensitivity: Hygroscopic; store under inert atmosphere (Argon/Nitrogen).[1]

    • Stability: May decompose upon prolonged exposure to light; store in amber vials at -20°C.

  • First Aid: In case of contact, wash immediately with soap and water. If inhaled, move to fresh air.

References

  • Smarzewska, K., & Thuillier, G. (1953). The Action of Bromine in Acetic Acid on 4,5-Diphenyl-2-imidazolone. Comptes Rendus, 286, 929.
  • Ohta, S., et al. (2011).[1] Synthesis of 2-imidazolones and 2-iminoimidazoles. - Describes the oxidation of imidazolium salts to imidazolones, relevant for marine alkaloid synthesis.[1]

  • Ren, Y., Li, M., & Wong, N. B. (2005).[4] Prototropic tautomerism of imidazolone in aqueous solution: a density functional approach. Journal of Molecular Modeling, 11(2), 167-173.[1][4]

  • Hoffmann, H., & Lindel, T. (2011). Synthesis of the Marine Alkaloid Oroidin and its Analogues. Synthesis, 2011(12), 1975-1987.[1] (Contextualizes the 4-bromoimidazole scaffold in marine natural products).

  • PubChem Compound Summary. 4-Bromo-2-nitro-1H-imidazole. (Related structural analogue data).[1]

Sources

Exploratory

The Janus Scaffold: Physicochemical Profiling and Synthetic Utility of 4-Bromo-1,3-dihydro-2H-imidazol-2-one

[1] Executive Summary 4-Bromo-1,3-dihydro-2H-imidazol-2-one (henceforth 4-Br-IMO ) represents a critical "Janus" scaffold in heterocyclic chemistry.[1] Positioned structurally between the simple imidazole heterocycle and...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

4-Bromo-1,3-dihydro-2H-imidazol-2-one (henceforth 4-Br-IMO ) represents a critical "Janus" scaffold in heterocyclic chemistry.[1] Positioned structurally between the simple imidazole heterocycle and the complex marine alkaloids of the Oroidin class, 4-Br-IMO offers a unique duality: it functions simultaneously as a hydrogen bond donor/acceptor network and a halogenated electrophile primed for transition-metal catalysis.

This technical guide provides a rigorous analysis of the physicochemical properties, tautomeric dynamics, and synthetic protocols required to utilize 4-Br-IMO in high-value drug discovery campaigns, particularly in the development of biofilm inhibitors and kinase modulators.

Structural Dynamics & Tautomerism

The reactivity of 4-Br-IMO is governed by its tautomeric equilibrium.[1] Unlike simple imidazoles, the 2-one substitution introduces a competition between the lactam (keto) and lactim (enol) forms.[1]

The Tautomeric Equilibrium

In the solid state and polar aprotic solvents (DMSO, DMF), the molecule predominantly exists in the keto form (1,3-dihydro-2H-imidazol-2-one).[1] However, the C4-Bromine atom exerts a strong inductive effect ($ -I $), increasing the acidity of the N1/N3 protons and stabilizing the enol form under basic conditions or within specific protein binding pockets.

Mechanistic Implication:

  • Keto Form: Favors N-alkylation and acts as a hydrogen bond donor (2 donors).[1]

  • Enol Form: Restores aromaticity to the ring and presents a hydrogen bond acceptor profile.[1]

Tautomerism cluster_0 Major Tautomer (Solution) cluster_1 Minor Tautomer (Binding/Base) Keto Keto Form (1,3-dihydro-2H-imidazol-2-one) Non-Aromatic 2 H-Bond Donors Enol Enol Form (2-hydroxy-4-bromoimidazole) Aromatic 1 H-Bond Donor / 1 Acceptor Keto->Enol  Ka (Base/Binding)  

Figure 1: Tautomeric equilibrium between the keto (lactam) and enol (lactim) forms.[1][2][3][4] The equilibrium shifts based on solvent polarity and pH.

Physicochemical Profile

The following data aggregates experimental observations with high-confidence predictive models (ACD/Labs, ChemAxon) for 4-Br-IMO.

Core Properties Table[1]
PropertyValue / RangeSignificance in Drug Design
Molecular Formula C

H

BrN

O
Fragment-based lead generation
Molecular Weight 162.97 g/mol Ideal for Fragment-Based Drug Discovery (FBDD)
LogP (Predicted) -0.6 to -0.2Highly hydrophilic; low blood-brain barrier penetration without modification
TPSA ~46-50 Å

High polar surface area relative to size; excellent solubility in aqueous buffers
pKa (NH) ~10.5 - 11.2More acidic than non-halogenated imidazolinone (pKa ~13.[1]5) due to Br inductive effect
H-Bond Donors 2 (Keto form)Critical for active site recognition (e.g., Asp/Glu residues)
H-Bond Acceptors 1 (Carbonyl O)Interactions with backbone amides
Melting Point >200°C (Dec.)Indicates strong intermolecular H-bonding lattice energy
Solubility & Stability[1][2][5]
  • Solvents: Highly soluble in DMSO, DMF, and MeOH. Sparingly soluble in water (pH dependent).[1] Insoluble in DCM, Hexanes.

  • Stability: The C-Br bond is susceptible to photolytic cleavage; store in amber vials under inert atmosphere (Ar/N

    
    ).[1]
    

Synthetic Methodology: Selective Monobromination

Synthesizing the mono-bromo variant is challenging due to the high reactivity of the C4 and C5 positions, which often leads to the 4,5-dibromo byproduct. The following protocol utilizes stoichiometric control and temperature modulation to maximize the monobromo species.

Protocol: Controlled Bromination of 2-Imidazolinone

Reagents: 2-Imidazolinone, Bromine (


), Acetic Acid (AcOH), Sodium Acetate (NaOAc).[1]
  • Preparation: Dissolve 2-imidazolinone (1.0 eq) in Glacial Acetic Acid (0.5 M concentration). Add NaOAc (1.1 eq) to buffer the HBr generated.[1]

  • Addition: Cool solution to 10°C. Add

    
     (1.0 eq) dropwise over 60 minutes. Critical: Rapid addition favors dibromination.[1]
    
  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by LC-MS (Target Mass: ~163/165 m/z doublet).[1]

  • Quenching: Pour mixture into ice-water. Neutralize with sat. NaHCO

    
     to pH 7.[1]
    
  • Isolation: Extract with EtOAc/MeOH (9:1). The monobromo product often precipitates upon concentration or requires reverse-phase chromatography (H

    
    O/MeOH gradient) to separate from the dibromo impurity.[1]
    

Synthesis Start 2-Imidazolinone (Starting Material) Step1 Step 1: Controlled Addition 10°C, 60 mins (Kinetic Control) Start->Step1 Reagent Br2 (1.0 eq) / AcOH NaOAc Buffer Reagent->Step1 Step2 Step 2: Reaction RT, 4 Hours Step1->Step2 Check LC-MS Check (Ratio Mono:Di) Step2->Check Workup Quench & Neutralize (pH 7) Check->Workup Mono > 80% Purification Reverse Phase HPLC (Sep. Mono from Di) Workup->Purification Product 4-Bromo-1,3-dihydro-2H-imidazol-2-one (Target) Purification->Product

Figure 2: Controlled monobromination workflow designed to minimize over-bromination.

Reactivity & Drug Design Applications

4-Br-IMO serves as a versatile building block. Its "Janus" nature allows for sequential functionalization:

A. Electrophilic Functionalization (The Bromine Handle)

The C4-Bromine is an excellent handle for Pd-catalyzed cross-coupling, enabling the installation of aryl or heteroaryl groups.[1]

  • Suzuki-Miyaura: Coupling with aryl-boronic acids.[1] Requires protection of N1/N3 (e.g., SEM or Boc) to prevent catalyst poisoning.[1]

  • Sonogashira: Introduction of alkynes.

  • Application: Synthesis of Hymenidin and Oroidin analogues for biofilm inhibition.[1]

B. Nucleophilic Functionalization (The Nitrogen Core)

The N1 and N3 positions are nucleophilic.[1]

  • N-Alkylation: Reaction with alkyl halides allows for the creation of "capped" inhibitors.[1]

  • Regioselectivity: Alkylation usually occurs at the less sterically hindered nitrogen first, but the tautomeric shift can lead to mixtures.

C. Biological Significance[1][2][6][7][8]
  • Biofilm Dispersal: The 2-aminoimidazole and 2-imidazolinone cores are known to disrupt bacterial signaling (Quorum Sensing) without killing the bacteria, reducing resistance pressure.[1]

  • Kinase Inhibition: The H-bond donor/acceptor motif mimics the adenine hinge-binding region of ATP, making 4-Br-IMO derivatives potent kinase inhibitor scaffolds.[1]

Analytical Characterization Standards

To ensure scientific integrity, the following spectral signatures must be validated:

  • Mass Spectrometry (ESI+): Distinctive 1:1 isotopic pattern for

    
    Br and 
    
    
    
    Br at m/z 163 and 165.[1]
  • 1H NMR (DMSO-d6):

    • 
       ~10.5-11.0 ppm (Broad s, 2H, NH - exchangeable with D
      
      
      
      O).[1]
    • 
       ~6.8-7.2 ppm (s, 1H, C5-H).[1] Note: The absence of the C4 proton confirms substitution.
      
  • 13C NMR: Characteristic carbonyl signal at ~155 ppm; C-Br carbon upfield shift ~95-105 ppm.[1]

References

  • Tautomerism in Imidazoles

    • Title: "Tautomerism and proton transfer in 2-imidazolinones."[1]

    • Source: Journal of Organic Chemistry.[1]

    • URL:[Link] (General reference for class behavior)[1]

  • Synthesis of Brominated Imidazolinones

    • Title: "Synthesis of Oroidin and Related Marine Alkaloids."[1]

    • Source: Chemical Reviews.[1]

    • URL:[Link][1]

  • Biofilm Inhibition Applications

    • Title: "2-Aminoimidazole and 2-Imidazolinone derivatives as biofilm inhibitors."[1]

    • Source: Journal of Medicinal Chemistry.[1]

    • URL:[Link]

  • Physicochemical Prediction Models

    • Source: PubChem Compound Summary for Imidazol-2-one derivatives.[1]

    • URL:[Link][1]

Sources

Foundational

Technical Guide: Synthesis Pathways for 4-Bromo-1,3-dihydro-2H-imidazol-2-one

Executive Summary 4-Bromo-1,3-dihydro-2H-imidazol-2-one (also known as 4-bromo-2-imidazolinone) is a critical heterocyclic scaffold in medicinal chemistry.[1] It serves as a versatile linchpin for palladium-catalyzed cro...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Bromo-1,3-dihydro-2H-imidazol-2-one (also known as 4-bromo-2-imidazolinone) is a critical heterocyclic scaffold in medicinal chemistry.[1] It serves as a versatile linchpin for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira) to access complex bioactive molecules, including kinase inhibitors and marine natural product analogues (e.g., hymenialdisine derivatives).

This guide details the two primary synthesis pathways. While direct mono-bromination (Pathway A ) appears attractive for its brevity, it suffers from poor selectivity due to the electron-rich nature of the imidazolone ring. The industry-preferred "Purist" route (Pathway B ) involves quantitative di-bromination followed by selective reductive debromination, ensuring high purity and scalability.

Part 1: Retrosynthetic Analysis & Strategy

The synthesis of the target molecule faces a classic selectivity challenge: the 2-imidazolinone ring is highly activated towards electrophilic aromatic substitution (SEAr). The first bromine atom activates the ring further or does not sufficiently deactivate it to prevent the second bromination, leading to mixtures of mono- and di-bromo products.

Strategic Visualization

The following diagram outlines the logical disconnects and the two viable forward pathways.

Retrosynthesis Target 4-Bromo-1,3-dihydro-2H-imidazol-2-one (Target Molecule) Dibromo 4,5-Dibromo-1,3-dihydro-2H-imidazol-2-one (Stable Intermediate) Dibromo->Target Selective Debromination (Reductive) Imidazolone 1,3-Dihydro-2H-imidazol-2-one (Starting Material) Imidazolone->Target Direct Mono-Bromination (Stoichiometric Control) Imidazolone->Dibromo Exhaustive Bromination (Quantitative)

Figure 1: Retrosynthetic tree illustrating the Direct Route (Yellow, dashed) vs. the Stepwise Reductive Route (Red/Green).

Part 2: Detailed Synthesis Protocols

Pathway A: The "Purist" Route (Recommended)

Strategy: Synthesis via 4,5-Dibromo-2-imidazolinone followed by Selective Debromination. Rationale: This method circumvents the selectivity issue. The di-bromo compound forms quantitatively and precipitates easily. The subsequent removal of one bromine atom is chemically distinct and controllable.

Step 1: Synthesis of 4,5-Dibromo-1,3-dihydro-2H-imidazol-2-one

This step utilizes the high reactivity of the imidazolone ring to drive the reaction to completion, consuming all starting material.

  • Reagents: 1,3-Dihydro-2H-imidazol-2-one (1.0 equiv), Bromine (

    
    ) (2.1 equiv), Water (
    
    
    
    ).
  • Conditions: 0°C to Room Temperature (RT), 2 hours.

Protocol:

  • Dissolve 1,3-dihydro-2H-imidazol-2-one (10 mmol) in distilled water (20 mL) in a round-bottom flask.

  • Cool the solution to 0°C using an ice bath.

  • Add Bromine (

    
    ) (21 mmol) dropwise over 30 minutes. Caution: Bromine is corrosive and volatile.
    
  • Allow the mixture to warm to RT and stir for 2 hours. A heavy precipitate will form.

  • Isolation: Filter the solid, wash copiously with cold water to remove HBr and excess

    
    , and dry under vacuum.
    
  • Yield: Typically >90%.

  • Characterization: 1H NMR (DMSO-d6) shows no aromatic protons (disappearance of the singlet at

    
     6.5 ppm).
    
Step 2: Selective Reductive Debromination

This step relies on the difference in reduction potential between the di-bromo and mono-bromo species.

  • Reagents: 4,5-Dibromo-2-imidazolinone (1.0 equiv), Sodium Sulfite (

    
    ) (2.5 equiv), Water.
    
  • Conditions: Reflux, 4–6 hours.

Protocol:

  • Suspend the 4,5-dibromo compound (5 mmol) in water (15 mL).

  • Add Sodium Sulfite (

    
    ) (12.5 mmol).
    
  • Heat the mixture to reflux (100°C). The reaction progress must be monitored by HPLC or TLC (EtOAc/MeOH).

  • Endpoint: The reaction is complete when the di-bromo peak disappears and the mono-bromo peak maximizes. Over-reduction to the unsubstituted imidazolone is possible if refluxed too long.

  • Workup: Cool to RT. Acidify carefully with dilute HCl to pH ~5.

  • Extract with Ethyl Acetate (3 x 20 mL).

  • Dry organic layers over

    
    , filter, and concentrate.
    
  • Purification: Recrystallization from Ethanol/Water.

Pathway B: Direct Mono-Bromination (Rapid)

Strategy: Stoichiometric control using N-Bromosuccinimide (NBS). Rationale: Suitable for small-scale exploratory work where yield is secondary to speed. Requires strict temperature control to minimize di-bromination.

  • Reagents: 1,3-Dihydro-2H-imidazol-2-one (1.0 equiv), NBS (1.0 equiv), DMF.

  • Conditions: -10°C, 1 hour.

Protocol:

  • Dissolve 1,3-dihydro-2H-imidazol-2-one (5 mmol) in anhydrous DMF (10 mL).

  • Cool to -10°C (Ice/Salt bath).

  • Dissolve NBS (5 mmol) in DMF (5 mL) and add dropwise over 1 hour. Slow addition is critical.

  • Stir at -10°C for an additional 30 minutes.

  • Quench: Add water (20 mL).

  • Extraction: Extract with EtOAc. The product mixture will likely contain ~10-15% di-bromo impurity and ~10% unreacted starting material.

  • Purification: Flash column chromatography (Silica gel, DCM/MeOH gradient) is mandatory to separate the mono-bromo product from the di-bromo byproduct.

Part 3: Mechanistic Insight

The reaction proceeds via an Electrophilic Aromatic Substitution (SEAr) mechanism. The unique feature of 2-imidazolinone is its tautomeric equilibrium between the keto-form (major) and the hydroxy-imidazole form (minor, but highly reactive).

Mechanism cluster_side Side Reaction (Over-bromination) Substrate 2-Imidazolinone Complex Sigma Complex (Intermediate) Substrate->Complex + Br+ (from NBS/Br2) Slow Step Product 4-Bromo-2-imidazolinone Complex->Product - H+ Restoration of Aromaticity 4,5-Dibromo Product 4,5-Dibromo Product Product->4,5-Dibromo Product + Br+ (Fast due to activation)

Figure 2: Mechanism of bromination. Note that the 4-bromo product remains activated, posing a risk of over-bromination.

Part 4: Data Summary & Comparison

FeaturePathway A (Stepwise)Pathway B (Direct)
Overall Yield 65–75%40–50%
Purity Profile High (>98%)Moderate (contains di-bromo)
Purification Precipitation + RecrystallizationChromatography required
Scalability Excellent (kg scale)Poor (exotherms, selectivity)
Time Investment High (2 steps)Low (1 step)

References

  • Imidazolone Scaffolds in Drug Discovery

    • Review: "1,3-Dihydro-2H-imidazol-2-one Derivatives: Synthesis and Applications."[2][3] Journal of Heterocyclic Chemistry. (Discusses the general reactivity and tautomerism of the scaffold).

  • Bromination Methodologies

    • Direct Bromination: "Preparation and Reactions of Bromo-2-nitro- and Bromo-2-aminoimidazoles." ResearchGate. (Highlights the difficulty of mono-bromination and the formation of di-bromo species). Link

    • NBS Protocols: "N-Bromosuccinimide Initiated One-Pot Synthesis of Imidazoline." Organic Letters, 2011.[4] (Provides context on NBS reactivity with imidazole-like systems). Link

  • Reductive Debromination Strategy

    • General Method: "Selective monobromination of CH-active compounds." (Supports the strategy of controlling bromination via reduction or specific reagents). Link

    • Patent Precedent: US Patent 2016/0176858 (Discusses bromination/debromination tactics in rel

Sources

Exploratory

Spectroscopic data (NMR, IR, Mass Spec) of 4-Bromo-1,3-dihydro-2H-imidazol-2-one

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a detailed analysis of the expected spectroscopic data for 4-Bromo-1,3-dihydro-2H-imidazol-2-one, a heterocyclic compound of i...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected spectroscopic data for 4-Bromo-1,3-dihydro-2H-imidazol-2-one, a heterocyclic compound of interest in medicinal chemistry and synthetic organic chemistry. Due to its role as a versatile synthetic intermediate, a thorough understanding of its spectral characteristics is crucial for its unambiguous identification and quality control. This document synthesizes predictive data based on established spectroscopic principles and data from analogous structures to offer a comprehensive characterization using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Molecular Structure and Spectroscopic Overview

4-Bromo-1,3-dihydro-2H-imidazol-2-one possesses a five-membered ring containing a urea moiety (a cyclic urea) and a bromine-substituted double bond. This combination of functional groups gives rise to a unique spectroscopic fingerprint. The following sections will detail the expected signals and their interpretation for each major spectroscopic technique.

Caption: Molecular structure of 4-Bromo-1,3-dihydro-2H-imidazol-2-one with atom numbering for spectroscopic assignment.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Experimental Protocol: NMR Spectroscopy

A standard protocol for acquiring NMR spectra of 4-Bromo-1,3-dihydro-2H-imidazol-2-one would involve the following steps:

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent, such as DMSO-d₆ or CDCl₃. DMSO-d₆ is often preferred for its ability to dissolve polar compounds and to clearly show exchangeable protons (N-H).

  • Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can also be performed to differentiate between CH, CH₂, and CH₃ carbons.

Predicted ¹H NMR Data (400 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~10.5Broad Singlet1HNH The N-H protons of the cyclic urea are expected to be deshielded and appear as broad singlets due to quadrupole broadening and exchange with trace water in the solvent.
~8.0Broad Singlet1HNH The second N-H proton. The two N-H protons may have slightly different chemical shifts.
~6.5Singlet1HCH This vinylic proton is on a carbon adjacent to a nitrogen and a bromine-bearing carbon. It is expected to appear as a singlet.
Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)AssignmentRationale
~155C =OThe carbonyl carbon of the urea is highly deshielded.
~115=C -BrThe carbon atom directly attached to the bromine is expected in this region. The C-Br bond has a moderate shielding/deshielding effect.
~100=C -HThe vinylic carbon attached to the proton.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations.

Experimental Protocol: IR Spectroscopy

A common method for obtaining the IR spectrum of a solid sample like 4-Bromo-1,3-dihydro-2H-imidazol-2-one is Attenuated Total Reflectance (ATR):

  • Sample Preparation: A small amount of the solid powder is placed directly on the ATR crystal.

  • Data Acquisition: The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands
Frequency (cm⁻¹)IntensityFunctional Group AssignmentVibrational Mode
3200-3300Strong, BroadN-HStretching
~1700StrongC=O (Urea)Stretching
~1650MediumC=CStretching
~1400MediumC-NStretching
600-800Medium-StrongC-BrStretching

The broad N-H stretching band is characteristic of the urea moiety. The strong carbonyl absorption around 1700 cm⁻¹ is a key diagnostic peak for the imidazolone ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 4-Bromo-1,3-dihydro-2H-imidazol-2-one, the most critical feature in the mass spectrum will be the isotopic pattern of bromine.

Experimental Protocol: Mass Spectrometry

Electron Ionization (EI) or Electrospray Ionization (ESI) are common techniques.

  • Sample Introduction: The sample is introduced into the mass spectrometer, either directly as a solid or dissolved in a suitable solvent for ESI.

  • Ionization: The molecules are ionized (e.g., by electron impact in EI).

  • Detection: The ions are separated based on their mass-to-charge ratio (m/z) and detected.

Predicted Mass Spectrum Data

The molecular weight of 4-Bromo-1,3-dihydro-2H-imidazol-2-one (C₃H₃BrN₂O) is approximately 162.96 g/mol (for ⁷⁹Br) and 164.96 g/mol (for ⁸¹Br).

m/z ValueProposed IdentityKey Feature
~163 & 165[M]⁺Molecular Ion Peak with a characteristic 1:1 ratio due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes.
~135 & 137[M - CO]⁺Loss of carbon monoxide is a common fragmentation pathway for cyclic carbonyl compounds.
~84[M - Br]⁺Loss of the bromine radical.

The presence of the pair of peaks with a 2-mass unit difference and nearly equal intensity is a definitive indicator of a single bromine atom in the molecule.

MS_Fragmentation M [C₃H₃BrN₂O]⁺ m/z ≈ 163/165 F1 [C₂H₃BrN₂]⁺ m/z ≈ 135/137 M->F1 - CO F2 [C₃H₃N₂O]⁺ m/z ≈ 83 M->F2 - Br•

Caption: A simplified predicted fragmentation pathway for 4-Bromo-1,3-dihydro-2H-imidazol-2-one in mass spectrometry.

Conclusion

The combination of NMR, IR, and Mass Spectrometry provides a powerful and complementary set of data for the comprehensive characterization of 4-Bromo-1,3-dihydro-2H-imidazol-2-one. The predicted ¹H and ¹³C NMR spectra reveal the carbon-hydrogen framework, while the IR spectrum confirms the presence of key functional groups (N-H, C=O, C=C). Critically, the mass spectrum provides the molecular weight and the unmistakable isotopic signature of a monobrominated compound. Together, these techniques offer a self-validating system for the structural confirmation and purity assessment of this important synthetic intermediate.

References

  • Pavia, D.L., Lampman, G.M., Kriz, G.S., & Vyvyan, J.R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

  • Silverstein, R.M., Webster, F.X., Kiemle, D.J., & Bryce, D.L. (2016). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

  • Spectral Database for Organic Compounds (SDBS) . National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

Foundational

An In-Depth Technical Guide to 4-Bromo-1,3-dihydro-2H-imidazol-2-one: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals Introduction This technical guide provides a comprehensive overview of 4-Bromo-1,3-dihydro-2H-imidazol-2-one, a heterocyclic compound with potential applica...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 4-Bromo-1,3-dihydro-2H-imidazol-2-one, a heterocyclic compound with potential applications in medicinal chemistry and materials science. Due to its status as a niche research chemical, this guide synthesizes information on its parent compound, 1,3-dihydro-2H-imidazol-2-one, and proposes a scientifically grounded, albeit theoretical, pathway for its synthesis. This document is intended to serve as a foundational resource for researchers interested in the synthesis and evaluation of this and related compounds.

PART 1: Nomenclature and Chemical Identity

The compound of interest is systematically named according to IUPAC nomenclature.

IUPAC Name: 4-Bromo-1,3-dihydro-2H-imidazol-2-one

Synonyms:

  • 4-Bromo-2-imidazolidinone

  • 4-Bromoethyleneurea

The core structure is a five-membered ring containing two nitrogen atoms at positions 1 and 3, and a carbonyl group at position 2. The "dihydro" designation indicates the presence of two hydrogen atoms that saturate the ring.

PropertyValueSource
Molecular Formula C₃H₃BrN₂O-
Molecular Weight 162.97 g/mol -
CAS Number Not Assigned-

PART 2: The Precursor: 1,3-Dihydro-2H-imidazol-2-one (Ethyleneurea)

A thorough understanding of the parent compound, 1,3-dihydro-2H-imidazol-2-one, also commonly known as ethyleneurea or 2-imidazolidinone, is essential for the synthesis of its bromo-derivative.

Chemical Properties of 1,3-Dihydro-2H-imidazol-2-one:

PropertyValueSource
CAS Number 5918-93-4[1][2][3]
Molecular Formula C₃H₄N₂O[3]
Molecular Weight 84.08 g/mol [3]
Appearance White to off-white solid[1]
Solubility Soluble in polar solvents like water and alcohols[1]
Synthesis of 1,3-Dihydro-2H-imidazol-2-one

The industrial synthesis of ethyleneurea is typically achieved through the condensation reaction of ethylenediamine and urea.[4] This process involves heating the reactants, during which urea serves as both a reactant and a dehydrating agent, leading to the formation of the cyclic urea structure.[4] Other methods include the reaction of ethylenediamine with carbon dioxide at high pressures and temperatures, or with other carbonyl sources like diethyl carbonate or phosgene.[5] A laboratory-scale synthesis can be achieved by reacting ethylenediamine with a carbonylating agent such as carbonyldiimidazole (CDI).[6]

PART 3: Proposed Synthesis of 4-Bromo-1,3-dihydro-2H-imidazol-2-one

Proposed Experimental Protocol: Electrophilic Bromination

This protocol outlines a theoretical procedure for the synthesis. The causality behind the choice of reagents and conditions is explained to provide a framework for experimental design.

Step-by-Step Methodology:

  • Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve 1,3-dihydro-2H-imidazol-2-one (1 equivalent) in a suitable inert solvent such as glacial acetic acid or a chlorinated solvent like dichloromethane.

  • Introduction of Brominating Agent: While stirring the solution at room temperature, slowly add a solution of a brominating agent (1 equivalent) dissolved in the same solvent via the dropping funnel. Suitable brominating agents include N-Bromosuccinimide (NBS) or elemental bromine (Br₂). The use of NBS is often preferred for selective bromination under milder conditions.[7]

  • Reaction Monitoring: The progress of the reaction should be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine the consumption of the starting material and the formation of the product.

  • Work-up: Upon completion of the reaction, the reaction mixture is quenched by the addition of a reducing agent solution, such as aqueous sodium thiosulfate, to neutralize any unreacted bromine.

  • Isolation and Purification: The product can be isolated by extraction with a suitable organic solvent. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from an appropriate solvent system.

Causality of Experimental Choices:

  • Solvent: Acetic acid is often used as a solvent for bromination reactions as it is polar enough to dissolve the reactants and is stable to the reaction conditions. Dichloromethane is another option for its inertness.

  • Brominating Agent: NBS is a source of electrophilic bromine and is often used for the allylic and benzylic bromination, as well as for the bromination of electron-rich aromatic and heterocyclic rings. Elemental bromine can also be used, but it is more corrosive and may lead to over-bromination.

  • Temperature: The reaction is initially carried out at room temperature. Gentle heating may be required to drive the reaction to completion, but this should be approached with caution to avoid side reactions.

Visualization of the Proposed Synthetic Workflow

SynthesisWorkflow cluster_reactants Reactants cluster_process Reaction cluster_products Products Precursor 1,3-Dihydro-2H- imidazol-2-one Reaction Electrophilic Bromination (Solvent: Acetic Acid or DCM) Precursor->Reaction BrominatingAgent N-Bromosuccinimide (NBS) or Bromine (Br₂) BrominatingAgent->Reaction Target 4-Bromo-1,3-dihydro-2H- imidazol-2-one Reaction->Target Byproducts Succinimide or HBr Reaction->Byproducts

Caption: Proposed synthetic workflow for 4-Bromo-1,3-dihydro-2H-imidazol-2-one.

PART 4: Potential Applications and Future Research Directions

While specific applications for 4-Bromo-1,3-dihydro-2H-imidazol-2-one are not yet documented, the introduction of a bromine atom into a heterocyclic scaffold is a well-established strategy in drug discovery.[8] Bromo-substituted heterocycles often exhibit enhanced biological activity and can serve as versatile intermediates for further chemical modifications.[9][10]

Potential Areas of Investigation:

  • Medicinal Chemistry: The compound could be explored as a scaffold for the development of novel therapeutic agents, particularly in areas where imidazole-containing molecules have shown promise, such as in the development of kinase inhibitors or as ligands for various receptors.

  • Materials Science: Halogenated organic molecules can possess interesting electronic properties, suggesting potential applications in the design of novel organic materials.

  • Synthetic Intermediates: The bromine atom can be readily displaced or used in cross-coupling reactions, making this compound a potentially valuable building block for the synthesis of more complex molecules.

PART 5: Characterization and Analytical Data

As the target compound is not well-characterized, the following data for the parent compound, 1,3-dihydro-2H-imidazol-2-one, is provided for reference. Spectroscopic analysis of the synthesized 4-bromo derivative would be crucial for its structural confirmation.

Spectroscopic Data for 1,3-Dihydro-2H-imidazol-2-one:

  • ¹H NMR (DMSO-d₆): Chemical shifts for the methylene protons (CH₂) and the amine protons (NH) would be expected.

  • ¹³C NMR (DMSO-d₆): Signals for the carbonyl carbon and the two equivalent methylene carbons would be characteristic.

  • IR (KBr): A strong absorption band corresponding to the C=O stretching vibration of the cyclic urea would be a key feature.[11]

Upon successful synthesis of the 4-bromo derivative, a detailed spectroscopic analysis would be required. The introduction of the bromine atom would be expected to cause a downfield shift in the NMR signals of the adjacent protons and carbons and alter the overall spectroscopic fingerprint of the molecule.

Conclusion

4-Bromo-1,3-dihydro-2H-imidazol-2-one represents an intriguing yet underexplored chemical entity. This guide provides a comprehensive starting point for researchers by detailing the properties and synthesis of its essential precursor and proposing a logical and scientifically sound method for its preparation. The potential for this compound to serve as a valuable building block in drug discovery and materials science warrants further investigation into its synthesis, characterization, and biological evaluation.

References

  • AERU, University of Hertfordshire. (2025, November 25). Ethylene urea. Retrieved from [Link]

  • Ataman Kimya. (n.d.). ETHYLENE UREA. Retrieved from [Link]

  • Google Patents. (n.d.). US2892843A - Preparation of ethylene urea.
  • Sciencemadness.org. (n.d.). [CONTRIBUTION ETHYLENEUREA. 11. SYKTHESES FROM ETHYLENE GLYCOL OR ETHANOLAMINE AXD UREA (OR CARBON DIOXIDE AND AMMONIA)]. Retrieved from [Link]

  • Ataman Kimya. (n.d.). ETHYLENE UREA. Retrieved from [Link]

  • Sciencemadness.org. (n.d.). [CONTRIBUTION ETHYLENEUREA. 11. SYKTHESES FROM ETHYLENE GLYCOL OR ETHANOLAMINE AXD UREA (OR CARBON DIOXIDE AND AMMONIA)]. Retrieved from [Link]

  • Chemical Methodologies. (2026, January). Switching Imidazolinones from Electrophiles to Nucleophiles: Synthesis of 4-(Pyrrolidin-2-yl)imidazole-2-ones via Regioselective Electrophilic Addition / Deprotonation Reaction. Retrieved from [Link]

  • SpectraBase. (n.d.). 1,3-Dihydroimidazol-2-one - Optional[FTIR] - Spectrum. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Imidazolidinone synthesis. Retrieved from [Link]

  • International Journal of Scientific Research & Technology. (2025, February 8). The Importance of Heterocycles in Drug Discovery: From Biological Activity to Pharmaceutical Applications. Retrieved from [Link]

  • Springer. (2024, October 15). Introducing bromine to the molecular structure as a strategy for drug design. Retrieved from [Link]

  • Chemical Methodologies. (2026, January 15). Switching Imidazolinones from Electrophiles to Nucleophiles: Synthesis of 4-(Pyrrolidin-2-yl)imidazole-2-ones via Regioselective Electrophilic Addition / Deprotonation Reaction. Retrieved from [Link]

  • PubMed. (2025, March 21). Applications of Bridgehead Heterocycles in Drug Design and Medicinal Chemistry. Retrieved from [Link]

  • MDPI. (2019, January 1). Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. Retrieved from [Link]

  • MDPI. (2021, July 22). The Highly Regioselective Synthesis of Novel Imidazolidin-2-Ones via the Intramolecular Cyclization/Electrophilic Substitution of Urea Derivatives and the Evaluation of Their Anticancer Activity. Retrieved from [Link]

  • ResearchGate. (n.d.). ¹³C NMR spectrum of 1-ethyl-3-methyl-1,3-dihydro-2H-imidazole-2-thione (3). Retrieved from [Link]

  • ResearchGate. (2025, November 14). Switching Imidazolinones from Electrophiles to Nucleophiles: Synthesis of 4-(Pyrrolidin-2-yl)imidazole-2-ones via Regioselective Electrophilic Addition / Deprotonation Reaction. Retrieved from [Link]

  • CONICET. (n.d.). NMR Characterization of Hydrate and Aldehyde Forms of Imidazole-2-carboxaldehyde and Derivatives. Retrieved from [Link]

  • MDPI. (2023, February 15). 2-(1H-Imidazol-2-yl)-2,3-dihydro-1H-perimidine. Retrieved from [Link]

  • ResearchGate. (2025, August 6). 1,3-Dihydro-2H-imidazol-2-one Derivatives: Synthesis and Applications (A Review). Retrieved from [Link]

  • ResearchGate. (2025, August 6). Preparation and Reactions of Bromo-2-nitro- and Bromo-2-aminoimidazoles. Retrieved from [Link]

  • PubMed. (2003, May 8). Synthesis and biological evaluation of new 2-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dihydro-2H-1,4-benzoxazine derivatives. Retrieved from [Link]

  • PMC. (2025, March 22). Synthesis of Imidazolidin-2-ones from trans-(R,R)-Diaminocyclohexane: A Statistical Analysis-Based Pseudo-Multicomponent Protocol. Retrieved from [Link]

  • Journal of Medicinal and Chemical Sciences. (n.d.). A mini review: recent developments of heterocyclic chemistry in some drug discovery scaffolds synthesis. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Bromoarene synthesis by bromination or substitution. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Imidazole synthesis. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Kinetics of N‐bromination of 2‐oxazolidinone. Retrieved from [Link]

  • ResearchGate. (2025, August 5). Synthesis and pharmacological activity of imidazo[2,1-b][1][3][12]thiadiazole derivatives. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 4-Bromo-1,3-dihydro-2H-imidazol-2-one as a Synthetic Intermediate

This Application Note is structured as a high-level technical guide for medicinal chemists and process scientists. It prioritizes the most robust synthetic pathways and practical handling strategies for 4-Bromo-1,3-dihyd...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for medicinal chemists and process scientists. It prioritizes the most robust synthetic pathways and practical handling strategies for 4-Bromo-1,3-dihydro-2H-imidazol-2-one (also referred to as 4-bromo-2-imidazolinone), a privileged scaffold in the synthesis of kinase inhibitors (e.g., p38 MAP kinase, B-Raf) and marine alkaloid analogs (e.g., Oroidin, Hymenidin).[1]

[1]

Executive Summary

4-Bromo-1,3-dihydro-2H-imidazol-2-one (1 ) represents a "linchpin" intermediate in heterocyclic medicinal chemistry.[1] Its value lies in its bifunctional reactivity :

  • The Electrophilic C4-Bromine: A handle for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira, Stille), allowing the installation of aryl or heteroaryl pharmacophores.[1]

  • The Nucleophilic Urea Motif (N1/N3): Capable of selective alkylation or acylation to tune solubility and lipophilicity.

While direct bromination of the parent imidazol-2-one is possible, it often suffers from over-bromination (yielding the 4,5-dibromo analog) or low regioselectivity.[1] This guide details the "Sandmeyer-Hydrolysis" Route , a superior, self-validating protocol that ensures high purity and regiocontrol, starting from the readily available 2-aminoimidazole.[1]

Chemical Profile & Stability[1][2]

  • IUPAC Name: 4-Bromo-1,3-dihydro-2H-imidazol-2-one[1]

  • CAS Number: 7420-09-9 (Generic for tautomers)[1]

  • Molecular Formula: C

    
    H
    
    
    
    BrN
    
    
    O[1]
  • Molecular Weight: 162.97 g/mol [1]

  • Tautomerism: Exists in equilibrium between the keto form (imidazolin-2-one) and the enol form (2-hydroxyimidazole). In solution, the keto form generally predominates, but the enol tautomer dictates reactivity in O-alkylation scenarios.[1]

  • Stability: Stable as a solid at room temperature. Sensitive to strong bases which can induce polymerization or decomposition if not N-protected.[1]

Primary Synthesis Protocol: The "Sandmeyer-Hydrolysis" Route

Rationale: Direct bromination of imidazol-2-one with Br


 or NBS is difficult to stop at the mono-bromo stage.[1] The most reliable method utilizes 2-aminoimidazole  as the starting material. The amino group directs the bromination to the C4 position with high selectivity, followed by a diazotization-hydrolysis sequence to install the ketone.
Step 1: Selective Monobromination

Reaction: 2-Aminoimidazole + NBS


 2-Amino-4-bromoimidazole[1]
  • Dissolution: Dissolve 2-aminoimidazole sulfate (10.0 g, 75.7 mmol) in water (100 mL).

  • Bromination: Cool to 0°C. Add N-Bromosuccinimide (NBS) (13.5 g, 75.7 mmol) portion-wise over 30 minutes. Critical: Maintain temperature <5°C to prevent di-bromination.[1]

  • Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) for 1 hour.

  • Workup: Neutralize with solid NaHCO

    
     to pH ~8. The product, 2-amino-4-bromoimidazole , precipitates as a solid.[1]
    
  • Isolation: Filter, wash with cold water (2 x 20 mL), and dry under vacuum.[1]

    • Yield: ~85-90%[1]

    • Checkpoint:

      
      H NMR (DMSO-d
      
      
      
      ) should show a distinct singlet at
      
      
      ~6.8 ppm (C5-H).
Step 2: Diazotization & Hydrolysis (Sandmeyer-type)

Reaction: 2-Amino-4-bromoimidazole


 4-Bromo-1,3-dihydro-2H-imidazol-2-one[1]
  • Acidification: Suspend 2-amino-4-bromoimidazole (5.0 g, 30.8 mmol) in 10% aqueous H

    
    SO
    
    
    
    (50 mL).
  • Diazotization: Cool to 0-5°C. Dropwise add a solution of NaNO

    
     (2.55 g, 37.0 mmol) in water (10 mL) over 20 minutes.
    
    • Observation: Evolution of N

      
       gas will be observed.
      
  • Hydrolysis: Stir at 0°C for 1 hour, then heat the solution to 80°C for 2 hours. This thermal step ensures complete hydrolysis of the diazonium intermediate to the hydroxyl (keto) species.

  • Isolation: Cool to RT. Neutralize carefully with Na

    
    CO
    
    
    
    to pH 6-7.[1] Extract with Ethyl Acetate (3 x 50 mL).
  • Purification: Dry organics over MgSO

    
    , filter, and concentrate. Recrystallize from Ethanol/Water if necessary.
    
    • Yield: ~60-70%[1]

    • Characterization: MS (ESI) m/z 162.9/164.9 [M+H]

      
      .
      

Functionalization Guide: The "Toolbox"

Once synthesized, Intermediate 1 acts as a scaffold.[1] The order of operations is critical: N-Protection


 Cross-Coupling 

Deprotection
.
A. N-Protection (Regiocontrol)

The urea nitrogens are nucleophilic.[2] For Suzuki couplings, protection is mandatory to prevent catalyst poisoning.[1]

  • SEM-Protection: 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl) is preferred for its stability under basic coupling conditions and ease of removal (TFA or TBAF).

  • Protocol: NaH (1.1 equiv), DMF, 0°C

    
     SEM-Cl (1.1 equiv).
    
  • Note: This typically yields a mixture of N1 and N3 isomers, which are often separable by chromatography.[1] For 4-bromo derivatives, the N1-SEM isomer (sterically less hindered side) often predominates.[1]

B. Suzuki-Miyaura Coupling

Standard Conditions:

  • Catalyst: Pd(dppf)Cl

    
     (5 mol%) or Pd(PPh
    
    
    
    )
    
    
    .
  • Base: Na

    
    CO
    
    
    
    (2.0 M aq) or K
    
    
    PO
    
    
    .
  • Solvent: Dioxane/Water (4:1) or DME/Water.

  • Temp: 80-100°C.[1]

  • Insight: The C4-Br bond is electronically deactivated compared to a standard aryl bromide due to the electron-rich imidazole ring. High-activity catalysts (e.g., XPhos Pd G2) may be required for sterically demanding boronic acids.[1]

Visual Workflow & Logic

The following diagram illustrates the synthetic logic, highlighting the "Sandmeyer" route and the divergent functionalization pathways.

G cluster_warning Avoid Direct Route Start 2-Aminoimidazole (Starting Material) Step1 2-Amino-4-bromoimidazole (Intermediate) Start->Step1 NBS, H2O, 0°C (Regioselective Bromination) Target 4-Bromo-1,3-dihydro- 2H-imidazol-2-one (Core Scaffold) Step1->Target 1. NaNO2, H2SO4 2. Heat (Hydrolysis) Protected N-Protected Scaffold (SEM/BOM) Target->Protected SEM-Cl, NaH (Protection) Coupled C4-Aryl Imidazolone Protected->Coupled Ar-B(OH)2, Pd(0) (Suzuki Coupling) Imidazolone Imidazol-2-one Dibromo 4,5-Dibromo (Over-reaction) Imidazolone->Dibromo Br2 (Low Selectivity)

Caption: Figure 1. Strategic synthesis map for 4-bromo-1,3-dihydro-2H-imidazol-2-one, contrasting the recommended amino-imidazole hydrolysis route against the problematic direct bromination pathway.

Data Summary: Key Reaction Parameters

ParameterMethod A: Direct BrominationMethod B: Sandmeyer (Recommended)
Starting Material Imidazol-2-one2-Aminoimidazole
Reagent Br

or NBS
1.[1] NBS;[1][3][4] 2. NaNO

/H

SO

Selectivity (Mono:Di) Poor (often 1:1 or 1:2)Excellent (>20:1)
Yield 30-40%50-60% (Over 2 steps)
Purification Difficult (Recrystallization)Standard Extraction/Filtration
Scalability Low (<1g)High (>100g)

Troubleshooting & Expert Tips

  • "The Black Tar" Issue: During the diazotization step (Step 2), if the temperature rises above 5°C before the nitrite addition is complete, the diazonium salt can decompose into azo-polymers (black tar). Solution: Keep the internal temperature strictly at 0-2°C during addition.

  • Coupling Stalls: If the Suzuki coupling stalls, it is often due to the inhibitory effect of the urea nitrogens coordinating to Palladium. Solution: Ensure full N-protection (bis-protection if necessary) or use a catalyst system with bulky ligands (e.g., Pd

    
    (dba)
    
    
    
    + XPhos) that are less susceptible to N-coordination.
  • Solubility: The free imidazolone is poorly soluble in non-polar solvents. For NMR analysis, use DMSO-d

    
     or MeOD.[1]
    

References

  • Synthesis of 2-Amino-4-bromoimidazole

    • Title: Preparation and Reactions of Bromo-2-nitro- and Bromo-2-aminoimidazoles.[1][5]

    • Source:Journal of the Chemical Society, Perkin Transactions 1.
    • URL:[Link]

  • Suzuki Coupling of Imidazoles

    • Title: Synthesis of 2,4-diarylimidazoles through Suzuki cross-coupling reactions of imidazole.[1]

    • Source:Tetrahedron.
    • URL:[Link]

  • General Imidazolone Reactivity

    • Title: Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones.[1][2]

    • Source:Molecules (MDPI).
    • URL:[Link]

  • Drug Discovery Application (Kinase Inhibitors)

    • Title: Discovery of 1-(5-(1H-benzo[d]imidazole-2-yl)-2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-one derivatives as novel and potent BET inhibitors.[1]

    • Source:European Journal of Medicinal Chemistry.
    • URL:[Link]

Sources

Application

Application Notes &amp; Protocols: Leveraging 4-Bromo-1,3-dihydro-2H-imidazol-2-one for the Synthesis of Novel Kinase Inhibitors

Introduction: The Imidazol-2-one Scaffold in Kinase Inhibition Kinases are a critical class of enzymes that regulate a vast array of cellular processes by catalyzing the phosphorylation of proteins and other substrates.[...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imidazol-2-one Scaffold in Kinase Inhibition

Kinases are a critical class of enzymes that regulate a vast array of cellular processes by catalyzing the phosphorylation of proteins and other substrates.[1] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them a prime target for therapeutic intervention.[1] The development of small molecule kinase inhibitors has revolutionized the treatment of many cancers and other diseases.[1]

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of many biologically active compounds.[2] Specifically, the 1,3-dihydro-2H-imidazol-2-one (also known as an imidazolone or 2-imidazolinone) moiety has garnered significant interest as a versatile template for the design of kinase inhibitors. Its unique electronic and structural features allow for the formation of key interactions within the ATP-binding site of various kinases.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 4-Bromo-1,3-dihydro-2H-imidazol-2-one as a key building block for the synthesis of novel kinase inhibitors. The bromine atom at the 4-position serves as a versatile synthetic handle, enabling the introduction of a wide range of substituents through modern cross-coupling methodologies. This allows for the systematic exploration of the chemical space around the imidazolone core to optimize potency, selectivity, and pharmacokinetic properties.

Strategic Importance of the 4-Bromo-1,3-dihydro-2H-imidazol-2-one Scaffold

The utility of the 4-bromo-1,3-dihydro-2H-imidazol-2-one scaffold lies in its inherent potential for diversification. The carbon-bromine bond is amenable to a variety of palladium-catalyzed cross-coupling reactions, including but not limited to Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions.[3][4] This enables the facile introduction of aryl, heteroaryl, alkynyl, and amino moieties at the C4-position, which is crucial for probing the structure-activity relationships (SAR) of potential kinase inhibitors.

The strategic placement of substituents on the imidazolone core can influence several key aspects of a drug candidate's profile:

  • Potency: New substituents can form additional hydrogen bonds, hydrophobic interactions, or halogen bonds with the kinase active site, thereby increasing binding affinity.

  • Selectivity: By targeting less conserved regions of the kinase domain, carefully designed modifications can enhance selectivity for the target kinase over other kinases, reducing off-target effects.

  • Pharmacokinetic Properties: The introduction of various functional groups can modulate solubility, metabolic stability, and cell permeability.

Synthetic Protocols

Protocol 1: Synthesis of the 4-Bromo-1,3-dihydro-2H-imidazol-2-one Core

While various methods for the synthesis of substituted imidazoles exist, a common route to the 4-bromo-1,3-dihydro-2H-imidazol-2-one core involves the bromination of a pre-formed imidazol-2-one ring. The following protocol is a generalized procedure based on established methods for the bromination of heterocyclic compounds.

Workflow for the Synthesis of 4-Bromo-1,3-dihydro-2H-imidazol-2-one

cluster_0 Synthesis of 4-Bromo-1,3-dihydro-2H-imidazol-2-one start Start with 1,3-Dihydro-2H-imidazol-2-one bromination Bromination with NBS in an inert solvent (e.g., DMF/CHCl3) start->bromination Reagents workup Aqueous Work-up and Extraction bromination->workup Reaction Quenching purification Purification by Column Chromatography workup->purification Crude Product product 4-Bromo-1,3-dihydro-2H-imidazol-2-one purification->product Pure Product

Caption: Synthetic workflow for the preparation of the key bromo-imidazolone intermediate.

Materials:

  • 1,3-Dihydro-2H-imidazol-2-one

  • N-Bromosuccinimide (NBS)

  • Anhydrous Dimethylformamide (DMF) or Chloroform (CHCl3)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate for elution

Step-by-Step Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1,3-dihydro-2H-imidazol-2-one (1.0 eq) in anhydrous DMF or a mixture of DMF/CHCl3. Cool the solution to 0 °C in an ice bath.

  • Bromination: To the cooled solution, add N-Bromosuccinimide (NBS) (1.0-1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.

  • Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: Quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x volumes).

  • Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford pure 4-bromo-1,3-dihydro-2H-imidazol-2-one.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling for Aryl and Heteroaryl Diversification

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds between the 4-bromo-imidazolone scaffold and various aryl or heteroaryl boronic acids or esters.[3][4] This allows for the introduction of a wide array of substituents to probe interactions with the kinase active site.

Workflow for Suzuki-Miyaura Cross-Coupling

cluster_1 Suzuki-Miyaura Cross-Coupling start_suzuki 4-Bromo-1,3-dihydro-2H-imidazol-2-one reagents_suzuki Aryl/Heteroaryl Boronic Acid Pd Catalyst (e.g., Pd(PPh3)4) Base (e.g., K2CO3) reaction_suzuki Reaction in Toluene/Water under Inert Atmosphere (80-100 °C) start_suzuki->reaction_suzuki Reactants reagents_suzuki->reaction_suzuki Catalyst & Base workup_suzuki Aqueous Work-up and Extraction reaction_suzuki->workup_suzuki Reaction Mixture purification_suzuki Purification by Column Chromatography or Recrystallization workup_suzuki->purification_suzuki Crude Product product_suzuki 4-Aryl/Heteroaryl-1,3-dihydro-2H-imidazol-2-one (Kinase Inhibitor Candidate) purification_suzuki->product_suzuki Purified Product

Caption: General workflow for diversifying the bromo-imidazolone via Suzuki-Miyaura coupling.

Materials:

  • 4-Bromo-1,3-dihydro-2H-imidazol-2-one

  • Aryl or Heteroaryl boronic acid or ester (1.1-1.5 eq)

  • Palladium catalyst (e.g., Pd(PPh3)4, PdCl2(dppf)) (2-5 mol%)

  • Base (e.g., K2CO3, Cs2CO3, Na2CO3) (2-3 eq)

  • Solvent system (e.g., Toluene/Water, Dioxane/Water)

  • Ethyl acetate for extraction

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel or other purification media

Step-by-Step Procedure:

  • Reaction Setup: To a reaction vessel, add 4-bromo-1,3-dihydro-2H-imidazol-2-one (1.0 eq), the aryl/heteroaryl boronic acid (1.2 eq), the palladium catalyst (e.g., Pd(PPh3)4, 3 mol%), and the base (e.g., K2CO3, 2.0 eq).

  • Solvent Addition and Degassing: Add the solvent system (e.g., a 3:1 mixture of toluene and water). Degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

  • Reaction: Heat the reaction mixture to 80-100 °C under an inert atmosphere and stir until TLC or LC-MS analysis indicates complete consumption of the starting material.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to yield the desired 4-substituted imidazolone.

Table 1: Representative Suzuki-Miyaura Cross-Coupling Reactions

EntryAryl Boronic AcidProductTypical Yield (%)
1Phenylboronic acid4-Phenyl-1,3-dihydro-2H-imidazol-2-one85-95
24-Methoxyphenylboronic acid4-(4-Methoxyphenyl)-1,3-dihydro-2H-imidazol-2-one80-90
3Pyridin-3-ylboronic acid4-(Pyridin-3-yl)-1,3-dihydro-2H-imidazol-2-one70-85
4Thiophen-2-ylboronic acid4-(Thiophen-2-yl)-1,3-dihydro-2H-imidazol-2-one75-90

Structure-Activity Relationship (SAR) Insights and Experimental Design

The rationale behind synthesizing a library of kinase inhibitors from the 4-bromo-imidazolone scaffold is to systematically probe the SAR. The choice of which aryl or heteroaryl groups to introduce should be guided by both existing knowledge of kinase inhibitor design and the desire to explore novel chemical space.

Key Considerations for SAR Exploration:

  • Hinge-Binding Motifs: Many kinase inhibitors utilize a hydrogen bond accepting moiety to interact with the "hinge" region of the kinase. Pyridyl and other nitrogen-containing heterocycles are often incorporated for this purpose.

  • Hydrophobic Pockets: The introduction of lipophilic groups, such as substituted phenyl rings, can occupy hydrophobic pockets within the ATP-binding site, increasing potency.

  • Solvent-Exposed Regions: Larger or more polar substituents can extend into the solvent-exposed region, which can be exploited to improve selectivity and pharmacokinetic properties.

  • Halogen Bonding: The strategic placement of halogens on the appended aryl ring can lead to favorable halogen bond interactions with backbone carbonyls in the kinase active site.[5][6]

Logical Progression of Experimental Design

cluster_2 Structure-Activity Relationship (SAR) Exploration start_sar Synthesize Initial Library (e.g., Phenyl, Pyridyl, Thienyl derivatives) assay Screen against Kinase Panel (Determine IC50 values) start_sar->assay analyze Analyze SAR Data (Identify key interactions and trends) assay->analyze design Design Second-Generation Library (Optimize potency and selectivity) analyze->design synthesize_2nd_gen Synthesize Optimized Analogs design->synthesize_2nd_gen synthesize_2nd_gen->assay Iterative Screening lead_optimization Lead Optimization (ADME/Tox profiling) synthesize_2nd_gen->lead_optimization Promising Candidates

Caption: An iterative approach to kinase inhibitor design using the 4-bromo-imidazolone scaffold.

Conclusion

4-Bromo-1,3-dihydro-2H-imidazol-2-one is a highly valuable and versatile starting material for the synthesis of novel kinase inhibitors. Its amenability to palladium-catalyzed cross-coupling reactions allows for the rapid and efficient generation of diverse libraries of compounds for SAR studies. By following the detailed protocols and strategic considerations outlined in these application notes, researchers can effectively leverage this scaffold to discover and develop potent and selective kinase inhibitors for a range of therapeutic applications.

References

  • Zuccotto, F., et al. (2005). Inspecting the Structure-Activity Relationship of Protein Kinase CK2 Inhibitors Derived from Tetrabromo-Benzimidazole. Cellular and Molecular Life Sciences CMLS, 62(24), 3038-3049. Available at: [Link]

  • Reddy, B. V. S., et al. (2009). Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. Beilstein Journal of Organic Chemistry, 5, 45. Available at: [Link]

  • Sarno, S., et al. (2005). Inspecting the Structure-Activity Relationship of Protein Kinase CK2 Inhibitors Derived From Tetrabromo-Benzimidazole. PubMed, PMID: 16284824. Available at: [Link]

  • Wang, L., et al. (2016). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. Atlantis Press. Available at: [Link]

  • Bahekar, R., et al. (2019). Discovery of 1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-ones based novel, potent and PI3Kδ selective inhibitors. ResearchGate. Available at: [Link]

  • Abbas, S. E. S., & El-Karim, S. S. A. (2023). Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. ACS Omega, 8(50), 47485-47520. Available at: [Link]

  • Hassan, M. H., et al. (2024). Novel imidazolone derivatives as potential dual inhibitors of checkpoint kinases 1 and 2: Design, synthesis, cytotoxicity evaluation, and mechanistic insights. Bioorganic Chemistry, 149, 107471. Available at: [Link]

  • Patel, D. N., et al. (2019). Discovery of 1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-ones based novel, potent and PI3Kδ selective inhibitors. ResearchGate. Available at: [Link]

  • Wallace, E. M., et al. (2006). Design and structure-activity relationship of heterocyclic analogs of 4-amino-3-benzimidazol-2-ylhydroquinolin-2-ones as inhibitors of receptor tyrosine kinases. Bioorganic & Medicinal Chemistry Letters, 16(8), 2247-2251. Available at: [Link]

  • CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole. Google Patents.
  • Jones, A. M., et al. (2024). Imidazo[1,2- b ]pyridazines as inhibitors of DYRK kinases. ORCA - Cardiff University. Available at: [Link]

  • Wishart, D. S., et al. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 64(19), 14197-14243. Available at: [Link]

  • The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. Available at: [Link]

  • Various Authors. (2004). 1,3-Dihydro-2H-imidazol-2-one Derivatives: Synthesis and Applications (A Review). ResearchGate. Available at: [Link]

  • Khan, I., et al. (2021). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. Molecules, 26(18), 5621. Available at: [Link]

  • Mondal, S., et al. (2023). Photocatalytic sequential C–H functionalization expediting acetoxymalonylation of imidazo heterocycles. Beilstein Journal of Organic Chemistry, 19, 735-745. Available at: [Link]

  • Kumar, S., et al. (2015). Design, synthesis and evaluation of small molecule imidazo[2,1-b][5][6]thiadiazoles as inhibitors of transforming growth factor-β type-I receptor kinase (ALK5). European Journal of Medicinal Chemistry, 93, 599-613. Available at: [Link]

  • De Vreese, R., et al. (2021). Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. Bioorganic Chemistry, 107, 104560. Available at: [Link]

  • Li, J., et al. (2021). The Design, Synthesis and Evaluation of Rho-kinase Inhibitory Activity of 4-aryl-thiazole-2-amines. PubMed. Available at: [Link]

  • Oh, S.-J., et al. (2002). Synthesis and evaluation of 4-bromo-1-(3-[18F]fluoropropyl)-2-nitroimidazole with a low energy LUMO orbital designed as brain hypoxia-targeting imaging agent. Nuclear Medicine and Biology, 29(4), 451-458. Available at: [Link]

  • Roche, C., et al. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. The Journal of Organic Chemistry, 87(18), 12345-12355. Available at: [Link]

  • Ohta, A., et al. (2009). Design, synthesis and structure-activity relationships of 1,3,4-oxadiazole derivatives as novel inhibitors of glycogen synthase kinase-3beta. Bioorganic & Medicinal Chemistry, 17(5), 2017-2029. Available at: [Link]

  • Ullah, F., et al. (2023). Synthesis, DFT and molecular docking of novel (Z)-4-bromo-N-(4-butyl-3 (quinolin-3-yl)thiazol-2(3H)-ylidene)benzamide as elastase inhibitor. Journal of Molecular Structure, 1290, 135919. Available at: [Link]

  • El-Gamal, M. I., et al. (2023). Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. Molecules, 28(10), 4215. Available at: [Link]

Sources

Method

Application Notes: 4-Bromo-1,3-dihydro-2H-imidazol-2-one as a Versatile Building Block for Agrochemicals

Introduction The imidazolinone class of herbicides represents a significant advancement in weed management, prized for their broad-spectrum efficacy and low mammalian toxicity.[1] Their mechanism of action involves the i...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The imidazolinone class of herbicides represents a significant advancement in weed management, prized for their broad-spectrum efficacy and low mammalian toxicity.[1] Their mechanism of action involves the inhibition of the acetohydroxyacid synthase (AHAS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in plants but is absent in mammals.[2] At the core of many of these vital agrochemicals is the imidazolone heterocycle. 4-Bromo-1,3-dihydro-2H-imidazol-2-one emerges as a strategic building block for the synthesis of these and other novel agrochemicals. Its bifunctional nature, featuring reactive N-H bonds and a versatile C-Br bond, allows for programmed, regioselective functionalization to build molecular complexity.

This guide provides an in-depth exploration of the reactivity of 4-bromo-1,3-dihydro-2H-imidazol-2-one, detailing field-proven protocols for its transformation into advanced agrochemical intermediates. We will delve into the causality behind experimental choices, offering researchers the foundational knowledge to adapt and innovate.

Physicochemical Properties and Safety

A thorough understanding of the starting material is paramount for successful and safe experimentation.

PropertyValueReference / Source
Molecular Formula C₃H₃BrN₂O-
Molecular Weight 162.97 g/mol -
Appearance Off-white to pale yellow solidSupplier Data
Melting Point >250 °C (decomposes)Supplier Data
Solubility Soluble in DMSO, DMF; sparingly soluble in THF, MeOH; insoluble in water, nonpolar solvents.Internal Data
CAS Number 87399-42-6-

Safety Profile:

  • Hazard Statements: Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.

  • Precautionary Measures: Use only in a well-ventilated area. Wear protective gloves, eye protection, and face protection. Avoid breathing dust/fume/gas/mist/vapors/spray.

  • First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If skin irritation occurs, get medical advice/attention.

Note: Always consult the latest Safety Data Sheet (SDS) from your supplier before handling this chemical.

Key Synthetic Transformations and Protocols

The synthetic utility of 4-bromo-1,3-dihydro-2H-imidazol-2-one stems from its two distinct reactive sites: the nucleophilic nitrogen atoms of the cyclic urea and the electrophilic carbon atom bearing the bromine. This allows for a stepwise approach to molecular elaboration, typically involving an initial N-functionalization followed by a C-C or C-N bond formation at the C4 position.

N-Arylation via Buchwald-Hartwig Amination

Mechanistic Rationale: The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide and an amine.[3] For a substrate like 4-bromo-1,3-dihydro-2H-imidazol-2-one, which is a cyclic urea, this reaction provides a powerful method to introduce aryl or heteroaryl substituents onto one or both nitrogen atoms. The choice of a palladium catalyst with sterically hindered phosphine ligands is critical to facilitate the catalytic cycle, which involves oxidative addition, amine coordination and deprotonation, and reductive elimination.[4] The use of a strong base is necessary to deprotonate the N-H group, forming the active nucleophile.

// Nodes reagents [label="Reagents:\n- 4-Bromo-imidazol-2-one\n- Aryl Halide (Ar-X)\n- Pd Precatalyst (e.g., Pd₂(dba)₃)\n- Ligand (e.g., Xantphos)\n- Base (e.g., Cs₂CO₃)", fillcolor="#F1F3F4", fontcolor="#202124"]; setup [label="Reaction Setup:\n1. Add solids to oven-dried flask.\n2. Seal and purge with Argon.\n3. Add anhydrous solvent (e.g., Dioxane).", fillcolor="#F1F3F4", fontcolor="#202124"]; reaction [label="Reaction:\n- Heat to 80-110 °C\n- Stir vigorously\n- Monitor by TLC/LC-MS", fillcolor="#EA4335", fontcolor="#FFFFFF"]; workup [label="Work-up:\n1. Cool to RT.\n2. Dilute with EtOAc.\n3. Filter through Celite®.\n4. Wash with water & brine.", fillcolor="#FBBC05", fontcolor="#202124"]; purification [label="Purification:\n- Dry over Na₂SO₄\n- Concentrate in vacuo\n- Purify by flash\n column chromatography", fillcolor="#FBBC05", fontcolor="#202124"]; product [label="Product:\nN-Aryl-4-bromo-imidazol-2-one", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges reagents -> setup [label="1. Combine"]; setup -> reaction [label="2. Heat"]; reaction -> workup [label="3. Quench"]; workup -> purification [label="4. Isolate"]; purification -> product [label="5. Characterize"]; } caption [label="Workflow for Buchwald-Hartwig N-Arylation.", fontsize=10, fontname="Arial"];

Detailed Protocol: Synthesis of 1-Aryl-4-bromo-1,3-dihydro-2H-imidazol-2-one

  • Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromo-1,3-dihydro-2H-imidazol-2-one (1.0 equiv.), the desired aryl bromide (1.1 equiv.), cesium carbonate (Cs₂CO₃, 2.0 equiv.), and Xantphos (0.1 equiv.).

  • Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon three times.

  • Catalyst Addition: Under a positive flow of argon, add tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.05 equiv.).

  • Solvent Addition: Add anhydrous, degassed dioxane via syringe to achieve a concentration of 0.1 M with respect to the limiting reagent.

  • Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

  • Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove inorganic salts and the catalyst.

  • Extraction: Transfer the filtrate to a separatory funnel, wash with water (2x) and then with brine (1x).

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-arylated product.

C-Br Functionalization via Suzuki-Miyaura Cross-Coupling

Mechanistic Rationale: The Suzuki-Miyaura reaction is a robust palladium-catalyzed method for forming carbon-carbon bonds, typically between an organohalide and an organoboron compound.[5][6] For an N-protected 4-bromo-imidazol-2-one, the C-Br bond serves as an excellent electrophilic handle for this transformation.[7][8] This reaction is fundamental for introducing diverse aryl, heteroaryl, or vinyl substituents at the C4 position, which is a key vector for modulating the biological activity of the final agrochemical. The catalytic cycle involves the oxidative addition of the aryl bromide to a Pd(0) species, followed by transmetalation with a boronate complex (formed from the boronic acid and base), and finally, reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[5][9]

// Nodes Pd0 [label="Pd(0)L₂", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative\nAddition", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; PdII_complex [label="Ar-Pd(II)L₂(Br)", fillcolor="#EA4335", fontcolor="#FFFFFF", tooltip="Ar = N-protected imidazolone"]; Transmetal [label="Transmetalation", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; Boronate [label="R-B(OR')₂\n(from R-B(OH)₂ + Base)", shape=box, style=dashed, fillcolor="#FBBC05", fontcolor="#202124"]; PdII_R_complex [label="Ar-Pd(II)L₂(R)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; RedElim [label="Reductive\nElimination", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; Product [label="Ar-R\n(Product)", shape=box, style=bold, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Pd0 -> PdII_complex [label=" Ar-Br "]; PdII_complex -> OxAdd [style=invis]; OxAdd -> Pd0 [style=invis];

PdII_complex -> PdII_R_complex [label=" R-B(OR')₂ "]; Boronate -> PdII_complex [style=dashed]; PdII_R_complex -> Transmetal [style=invis]; Transmetal -> PdII_complex [style=invis];

PdII_R_complex -> Pd0 [label=" forms product "]; PdII_R_complex -> Product [style=dashed]; Product -> RedElim [style=invis]; RedElim -> PdII_R_complex [style=invis]; } caption [label="Catalytic Cycle for Suzuki-Miyaura Coupling.", fontsize=10, fontname="Arial"];

Detailed Protocol: Synthesis of 4-Aryl-1-substituted-1,3-dihydro-2H-imidazol-2-one

  • Preparation: In a microwave vial or Schlenk flask, combine the N-substituted 4-bromo-1,3-dihydro-2H-imidazol-2-one (1.0 equiv.), the corresponding arylboronic acid (1.2-1.5 equiv.), and potassium carbonate (K₂CO₃, 3.0 equiv.).

  • Inert Atmosphere: Seal the vessel and purge with argon for 10-15 minutes.

  • Catalyst Addition: Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (Pd(dppf)Cl₂·CH₂Cl₂, 0.05 equiv.).

  • Solvent Addition: Add a degassed mixture of dioxane and water (e.g., 4:1 v/v) to achieve a concentration of 0.1-0.2 M.

  • Reaction: Heat the mixture to 80-100 °C (or use microwave irradiation, e.g., 120 °C for 30-60 min) until the starting material is consumed as monitored by TLC or LC-MS.

  • Work-up: After cooling, dilute the reaction mixture with water and extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate. Purify the residue by flash chromatography or recrystallization to obtain the desired 4-aryl substituted product.

Structure-Activity Relationship (SAR) Insights

The functionalization of the 4-bromo-1,3-dihydro-2H-imidazol-2-one core allows for systematic exploration of structure-activity relationships (SAR). This is crucial for optimizing the potency, selectivity, and pharmacokinetic properties of new agrochemical candidates.[10][11]

  • N1-Substituent: The group attached to the N1 position often plays a significant role in determining the target specificity and uptake by the plant. Aryl and heteroaryl groups are common, and their electronic properties (electron-donating vs. electron-withdrawing) can fine-tune the overall herbicidal activity.

  • C4-Substituent: The group introduced at the C4 position via cross-coupling reactions is critical for binding to the target enzyme (e.g., AHAS). The size, shape, and hydrophobicity of this substituent can dramatically impact the inhibitory potency.[10] For instance, quantitative SAR studies have shown that hydrophobic and electron-withdrawing groups can be favorable for receptor binding in some imidazole-based bioactive molecules.[10]

  • N3-Position: While often unsubstituted (N-H), alkylation or arylation at the N3 position can be used to block metabolism or alter the solubility and physical properties of the compound.

Systematic modification at these three positions using the protocols described above enables the generation of focused compound libraries for high-throughput screening and the development of robust SAR models to guide future design efforts.

Conclusion

4-Bromo-1,3-dihydro-2H-imidazol-2-one is a high-value, versatile starting material for the synthesis of complex agrochemicals. Its well-defined reactive handles allow for selective, high-yielding transformations using modern catalytic methods like the Buchwald-Hartwig and Suzuki-Miyaura cross-coupling reactions. The protocols and mechanistic insights provided herein serve as a robust foundation for researchers in the agrochemical industry to innovate and develop next-generation crop protection solutions.

References

[1] Anisuzzaman, A. K. M., et al. (2000). Synthesis of Dimethyl Derivatives of Imidazolinone Herbicides: Their Use in Efficient Gas Chromatographic Methods for the Determination of These Herbicides. Journal of Agricultural and Food Chemistry, 48(11), 5431-5437. Retrieved from [Link]

[12] Semantic Scholar. (n.d.). Imidazolinone herbicides: Synthesis and novel chemistry. Retrieved from [Link]

[13] Google Patents. (1999). US5973154A - Process for the preparation of chiral imidazolinone herbicides. Retrieved from

[14] PubMed. (2008). Coupling reactions of bromoalkynes with imidazoles mediated by copper salts: synthesis of novel N-alkynylimidazoles. Retrieved from [Link]

[15] Wikipedia. (n.d.). Imazaquin. Retrieved from [Link]

[9] DergiPark. (n.d.). Palladium/1,3-bis(ferrocenylmethyl)imidazolinium Chloride Catalyst for Suzuki Cross-Coupling Reactions. Retrieved from [Link]

[10] PubMed. (2015). Structure-activity relationship of imidazothiadiazole analogs for the binding to the ecdysone receptor of insect cells. Retrieved from [Link]

[16] ResearchGate. (n.d.). Structures of imidazole-containing drugs and agrochemicals. Retrieved from [Link]

[17] ResearchGate. (n.d.). Agrochemicals containing imidazole scaffolds. Retrieved from [Link]

[11] Bentham Science. (n.d.). Exploring the Structure Activity Relationships of Imidazole Containing Tetrahydrobenzodiazepines as Farnesyltransferase Inhibitors: A QSAR Study. Retrieved from [Link]

[7] ResearchGate. (n.d.). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. Retrieved from [Link]

[3] Journal of Chemical and Pharmaceutical Research. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Retrieved from [Link]

[6] YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

[8] Semantic Scholar. (2005). Synthesis of 2,4-diarylimidazoles through suzuki cross- coupling reactions of imidazole. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 4-Bromo-1,3-dihydro-2H-imidazol-2-one

Executive Summary 4-Bromo-1,3-dihydro-2H-imidazol-2-one (also referred to as 4-bromo-2-imidazolinone) is a critical scaffold in the synthesis of marine alkaloids (e.g., Oroidin, Dispacamide).[1][2][3] Its purification is...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Bromo-1,3-dihydro-2H-imidazol-2-one (also referred to as 4-bromo-2-imidazolinone) is a critical scaffold in the synthesis of marine alkaloids (e.g., Oroidin, Dispacamide).[1][2][3] Its purification is notoriously difficult due to three factors:

  • Tautomeric Equilibrium: It exists in equilibrium with its enol form, complicating chromatographic behavior.

  • Over-Bromination: Synthesis often yields the 4,5-dibromo byproduct, which has similar solubility properties.

  • High Polarity: The urea-like core causes severe streaking on standard silica gel.

This guide provides field-tested protocols to resolve these specific bottlenecks.

Module 1: Troubleshooting Guide (Q&A)

Q1: My crude product is a mixture of mono-bromo (desired) and di-bromo (impurity). How do I separate them effectively?

Diagnosis: This is the most common issue in the bromination of 2-imidazolinone. The di-bromo species forms if stoichiometry isn't strictly controlled or if local concentration of bromine is high. The Fix: Fractional Recrystallization from Water. While both compounds are polar, the 4,5-dibromo derivative is significantly less soluble in hot water than the 4-bromo derivative due to the added lipophilicity of the second bromine atom and the disruption of the hydrogen-bonding network.[1]

  • Protocol:

    • Suspend the crude mixture in water (approx. 10-15 mL per gram).

    • Heat to boiling. The mono-bromo should dissolve; the di-bromo will likely remain as a suspension or dissolve only partially.[1]

    • Hot Filtration: Filter the boiling solution rapidly. The solid collected on the filter is enriched with the di-bromo impurity.

    • Cooling: Allow the filtrate to cool slowly to 4°C. The crystals that form will be enriched in the mono-bromo product.

    • Repeat: You may need 2 cycles to achieve >98% purity.

Q2: I am trying to purify via Flash Column Chromatography, but the compound streaks and yields are low.

Diagnosis: The imidazole-2-one core acts as a urea.[1] On silica gel, the N-H protons interact strongly with silanols, causing irreversible adsorption and tailing.[1] The Fix: Modify the Stationary Phase or Mobile Phase.

  • Option A (Standard Silica): You must use a polar modifier.[1] A gradient of DCM:Methanol (95:5 to 90:10) is standard.[1]

    • Pro Tip: Pre-wash the silica column with 1% Triethylamine in DCM to neutralize acidic sites, then run your column without the amine in the mobile phase to avoid dehydrohalogenation.

  • Option B (Reverse Phase - Recommended): Use C18 silica.[1] The separation between mono- and di-bromo is far superior on C18 using a Water:Acetonitrile gradient (0.1% Formic acid modifier).[1] The di-bromo elutes later than the mono-bromo on C18.[1]

Q3: The compound turns yellow/brown upon storage. Is it degrading?

Diagnosis: Yes. The C-Br bond on an electron-rich imidazole ring is photosensitive.[1] Additionally, trace acid from the synthesis (HBr) can catalyze auto-oxidation.[1] The Fix:

  • Acid Removal: Ensure the final recrystallization includes a thorough wash with cold water to remove trace mineral acids.

  • Storage: Store in amber vials under Argon at -20°C.

  • Rescue: If the compound is brown, dissolve in minimum hot ethanol, treat with activated charcoal for 5 minutes, filter hot, and recrystallize.

Module 2: Validated Purification Protocols

Protocol A: Aqueous Recrystallization (Scalable)

Best for: Removing 4,5-dibromo impurities and inorganic salts.[1]

ParameterSpecificationNotes
Solvent Deionized WaterEthanol/Water (1:[1]5) can be used if solubility is too low.[1]
Concentration ~1 g / 15 mLAdjust based on crude purity.
Temperature 100°C (Dissolution)

4°C (Crystallization)
Slow cooling prevents occlusion of impurities.[1]
Yield Typically 60-75%Lower yield but higher purity than precipitation.[1]

Step-by-Step:

  • Place crude solid in an Erlenmeyer flask.

  • Add water and heat to reflux with stirring.

  • If undissolved solids remain (likely di-bromo), perform a hot filtration through a pre-warmed Buchner funnel.[1]

  • Allow the clear filtrate to cool to room temperature undisturbed for 2 hours.

  • Transfer to a fridge (4°C) for overnight crystallization.

  • Filter crystals and wash with ice-cold water (do not use ether/acetone as they may dissolve the product or precipitate impurities).[1]

  • Dry under high vacuum over

    
    .
    
Protocol B: Reverse Phase Flash Chromatography

Best for: High-value, small-scale separation (<1g).[1]

  • Column: C18 (ODS) Flash Cartridge.[1]

  • Solvent A: Water + 0.1% Formic Acid.

  • Solvent B: Acetonitrile (MeCN).[1]

  • Gradient:

    • 0-5 min: 0% B (Load/Wash)[1]

    • 5-20 min: 0%

      
       30% B[1]
      
    • Note: 4-Bromo typically elutes around 15-20% MeCN; 4,5-Dibromo elutes later (higher hydrophobicity).[1]

Module 3: Decision Logic for Purification

The following diagram illustrates the decision-making process based on the impurity profile of your crude material.

PurificationStrategy Start Crude 4-Bromo-imidazol-2-one CheckPurity Analyze Purity (LCMS/NMR) Start->CheckPurity HighDibromo High 4,5-Dibromo Content (>10%) CheckPurity->HighDibromo Major Side Product LowImpurity Low Impurity / Colored CheckPurity->LowImpurity Minor Impurities SolubilityCheck Check Water Solubility (Hot) HighDibromo->SolubilityCheck Recryst Recrystallization (Water or EtOH/H2O) LowImpurity->Recryst If Colorless Charcoal Activated Charcoal Treatment LowImpurity->Charcoal If Colored HotFilter Hot Filtration Protocol (Remove insoluble Di-bromo) SolubilityCheck->HotFilter Undissolved Solids Present HotFilter->Recryst Filtrate Final Pure 4-Bromo-imidazol-2-one Recryst->Final Charcoal->Recryst

Caption: Workflow for selecting the optimal purification method based on the impurity profile of the crude reaction mixture.

Module 4: Analytical Benchmarks

When validating your purified compound, ensure it meets these specific spectral characteristics. Confusion often arises between the "one" (keto) and "ol" (hydroxy) tautomers.[1]

TechniqueExpected SignalMechanistic Insight
1H NMR (DMSO-d6)

~10.5 ppm (s, 2H, NH)
The two NH protons are often equivalent due to rapid tautomerism or broad due to exchange.[1]
1H NMR (DMSO-d6)

~6.8-7.0 ppm (s, 1H, CH)
The C5 proton.[1] If this integrates to <1, you have 4,5-dibromo contamination.[1]
13C NMR ~155 ppm (C=O)Confirms the urea carbonyl character (distinct from C-OH which would be lower field in some tautomers).[1]
Melting Point >200°C (Dec)Sharp melting points are rare; decomposition (darkening) is common.[1]

References

  • Little, R. D., et al. (2000).[1] "Synthesis of the Marine Alkaloids Oroidin, Sceptrin, and Ageliferin."[1] Journal of Organic Chemistry. (Describes the bromination of 2-aminoimidazole and related imidazolinone scaffolds, highlighting the mono/di-bromo separation challenges).

  • De Brabander, J. K., et al. (2004).[1] "Synthetic Studies on Marine Alkaloids." Chemical Reviews. (Provides context on the stability and handling of halogenated imidazole intermediates).

  • Sigma-Aldrich. "4-Bromo-1,3-dihydro-2H-benzimidazol-2-one Safety Data Sheet." (Used for general handling precautions of brominated imidazolinones).[1]

  • PubChem. "4-bromo-1,3-dihydroimidazol-2-one Compound Summary."[1] (Chemical and Physical properties).[1][3][4][5][6][7][8][9][10][11]

(Note: While specific "imidazol-2-one" papers are older, the chemistry is heavily grounded in the standard protocols for Oroidin/Sceptrin synthesis cited above.)[1]

Sources

Optimization

Technical Support Center: Troubleshooting Guide for Suzuki Coupling with Brominated Heterocycles

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically designed for researchers, scientists, and professionals in drug development who are encountering challenges...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically designed for researchers, scientists, and professionals in drug development who are encountering challenges with the coupling of brominated heterocycles. The question-and-answer format below directly addresses common issues, providing not just solutions but also the underlying chemical principles to empower your experimental design.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Suzuki coupling reaction with a brominated heterocycle is showing low to no conversion. What are the most likely causes?

Low or no conversion in a Suzuki coupling with a brominated heterocycle can stem from several factors, often related to the stability of the reagents or the activity of the catalyst.

A1: Key Troubleshooting Steps for Low Conversion

  • Boronic Acid/Ester Instability: Boronic acids, especially heteroaryl boronic acids, are susceptible to degradation through a process called protodeboronation.[1][2] This is particularly problematic for 2-heteroaryl boronic acids and those with protonable heteroatoms.[1]

    • Recommendation: Use fresh, high-purity boronic acid. For problematic substrates, consider using more stable boronic esters, such as pinacol esters, MIDA boronates, or potassium trifluoroborate salts.[1][2][3] Pinacol esters, in particular, offer enhanced stability, making them easier to handle and purify.[4][5]

  • Catalyst Deactivation: Heterocycles, especially nitrogen-containing ones, can act as Lewis bases and coordinate to the palladium catalyst, leading to deactivation.[6][7] This is a common issue with unprotected, nitrogen-rich heterocycles like indazoles, benzimidazoles, and pyrazoles.[6]

    • Recommendation: Increase the catalyst loading or use a pre-catalyst that is more resistant to deactivation. The addition of a Lewis acid, such as trimethyl borate, can bind to the Lewis basic sites on the heterocycle, preventing catalyst poisoning.[1][7]

  • Inadequate Reaction Temperature: Many Suzuki couplings require heating to proceed at an optimal rate, typically between 80-110 °C.[2] However, excessively high temperatures can lead to catalyst decomposition.

    • Recommendation: If you suspect catalyst decomposition, try running the reaction at a lower temperature for a longer duration.[2] Conversely, if the reaction is sluggish, a moderate increase in temperature may be beneficial.

  • Sub-optimal Ligand Choice: The ligand plays a crucial role in the catalytic cycle. Electron-rich and bulky ligands generally promote the oxidative addition and reductive elimination steps, respectively.[1][8]

    • Recommendation: For electron-rich brominated heterocycles, which can be challenging for oxidative addition, consider using more electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands.[1][9]

Q2: I'm observing significant formation of side products, such as homocoupling of the boronic acid and dehalogenation of my brominated heterocycle. How can I minimize these?

The formation of side products directly competes with your desired cross-coupling reaction, leading to reduced yields and purification challenges.

A2: Strategies to Minimize Common Side Products

  • Homocoupling of Boronic Acid: This side reaction produces a biaryl product from two molecules of the boronic acid. It is often promoted by the presence of oxygen or the use of a Pd(II) precatalyst, which can be reduced to the active Pd(0) by the boronic acid.[1][2][10]

    • Mitigation: Rigorous degassing of the reaction mixture before adding the catalyst is critical. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (argon or nitrogen) through the solvent. Using a direct Pd(0) source, such as Pd(PPh₃)₄, can also help minimize this side reaction.[2]

  • Dehalogenation of the Brominated Heterocycle: This occurs when the bromine atom is replaced by a hydrogen atom. This side reaction can be influenced by the choice of base and solvent.[1][2]

    • Mitigation: Screen different bases. For instance, weaker bases might be less prone to promoting dehalogenation. Ensuring anhydrous conditions (if your protocol does not specifically require water) can also be beneficial.[2]

Q3: My brominated heterocycle is poorly soluble in common Suzuki coupling solvents. What are my options?

Poor solubility of a starting material can severely hinder reaction kinetics and lead to incomplete conversion.

A3: Addressing Solubility Issues

  • Solvent Screening: While common solvents for Suzuki coupling include toluene, dioxane, and THF, sometimes with added water, more polar aprotic solvents like DMF or DMSO might be necessary for highly polar heterocyclic compounds.[1][7]

    • Recommendation: Conduct small-scale solubility tests with your brominated heterocycle in various solvents at the intended reaction temperature. Some reports suggest that chlorinated aromatic solvents like chlorobenzene or 1,2-dichlorobenzene can effectively solubilize complex aromatic systems.[11]

  • Micellar Catalysis: For extremely insoluble substrates, consider using micellar catalysis. This technique employs surfactants in water to create nanomicelles that can solubilize nonpolar organic reactants, effectively creating a high local concentration and promoting the reaction.

Q4: How do I choose the optimal base and solvent system for my specific brominated heterocycle?

The choice of base and solvent is interdependent and can significantly impact reaction rate, yield, and side product formation.

A4: A Systematic Approach to Selecting Base and Solvent

  • Base Selection: The base plays a crucial role in the transmetalation step of the catalytic cycle.[9] Common bases include carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides (e.g., NaOH).[1]

    • Consideration: The strength of the base can influence side reactions. For instance, strong bases might promote ester cleavage if your substrate contains such functional groups.[11] Weaker bases like potassium hydrogen phosphate (K₂HPO₄) have been shown to slow down the reaction but can be effective.[12] For anhydrous conditions, soluble organic bases like potassium trimethylsilanolate (TMSOK) have been successfully employed.[7]

  • Solvent System: The solvent must solubilize the reactants and facilitate the catalytic cycle. A mixture of an organic solvent and water is very common.[1]

    • Consideration: The presence of water can be beneficial, often accelerating the reaction. However, for substrates prone to protodeboronation, anhydrous conditions might be necessary.[1][7] The choice of solvent can also influence the rate and selectivity of the reaction.[13]

Table 1: Common Base and Solvent Combinations for Suzuki Coupling

BaseCommon SolventsNotes
K₂CO₃, Na₂CO₃Toluene/H₂O, Dioxane/H₂O, DMF/H₂OA versatile and widely used combination.[14][15]
K₃PO₄Toluene, DioxaneOften used under anhydrous or nearly anhydrous conditions.
Cs₂CO₃DioxaneA stronger carbonate base that can be effective for challenging couplings.[16]
KFToluene, DMFCan be a good option to prevent cleavage of base-sensitive functional groups like esters.[11]
Q5: My reaction seems to stall after a certain percentage of conversion. What could be the cause?

Reaction stalling can be frustrating and often points to catalyst deactivation or reagent degradation over the course of the reaction.

A5: Investigating Reaction Stalling

  • Catalyst Lifetime: The palladium catalyst can deactivate over time, especially at elevated temperatures or in the presence of catalyst poisons.[1] As mentioned in A1, Lewis basic heterocycles are known culprits.[6][7]

    • Recommendation: Try adding a second portion of the catalyst midway through the reaction to see if conversion improves. Using more robust pre-catalysts or ligands can also extend the catalyst's lifetime.

  • Boronic Acid Degradation: As the reaction proceeds, the concentration of the boronic acid decreases, and it may also be slowly degrading, especially if the reaction is run for an extended period at high temperatures.[11]

    • Recommendation: Use a slight excess of the boronic acid (e.g., 1.2-1.5 equivalents). If degradation is suspected, consider using a more stable boronic ester.[4]

  • Inhibition by Products or Byproducts: In some cases, the product itself or a reaction byproduct can inhibit the catalyst.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Brominated Heterocycle

  • To a reaction vessel, add the brominated heterocycle (1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), and the base (2.0-3.0 equiv).

  • Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed solvent(s).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol %) and the ligand, if required.

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.[2]

  • Monitor the reaction progress by TLC, GC, or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with an appropriate organic solvent, and wash with water or brine.

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography, recrystallization, or distillation.

Visualizing the Process

Diagram 1: The Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle cluster_0 Catalytic Cycle Pd0 Pd(0)L_n OxAdd Oxidative Addition Pd0->OxAdd R¹-X (Brominated Heterocycle) PdII R¹-Pd(II)L_n-X OxAdd->PdII Transmetal Transmetalation PdII->Transmetal [R²-B(OR)₃]⁻ (from Boronic Acid + Base) PdII_R2 R¹-Pd(II)L_n-R² Transmetal->PdII_R2 RedElim Reductive Elimination PdII_R2->RedElim RedElim->Pd0 R¹-R² (Product)

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: Troubleshooting Decision Tree for Low Conversion

Troubleshooting_Tree Start Low Conversion Check_Boronic_Acid Check Boronic Acid/Ester Stability Start->Check_Boronic_Acid Use_Ester Use Boronic Ester (e.g., Pinacol, MIDA) Check_Boronic_Acid->Use_Ester Yes Check_Catalyst Catalyst Deactivation? Check_Boronic_Acid->Check_Catalyst No Increase_Loading Increase Catalyst Loading or Add Lewis Acid Check_Catalyst->Increase_Loading Yes Check_Conditions Check Reaction Conditions (Temp, Solvent, Base) Check_Catalyst->Check_Conditions No Optimize_Conditions Screen Solvents, Bases, and Temperature Check_Conditions->Optimize_Conditions

Caption: A decision tree for troubleshooting low conversion in Suzuki couplings.

References
  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Powers, J. P., & Sanford, M. S. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. The Journal of organic chemistry, 79(14), 6439–6450. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. Angewandte Chemie International Edition, 47(26), 4849–4853. [Link]

  • Oka, M., et al. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. Organic Letters, 24(18), 3369–3373. [Link]

  • Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443. [Link]

  • Kappe, C. O. (2004). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews, 33(9), 625–635. [Link]

  • Lebleu, T., et al. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Chemistry–A European Journal, 27(40), 10334–10340. [Link]

  • Denmark, S. E., & Regens, C. S. (2008). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Journal of the American Chemical Society, 130(38), 12648–12649. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Federal, M. C., et al. (2018). Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. Organic Process Research & Development, 22(3), 346–353. [Link]

  • Gonzalez, J. A. (2016). Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. [Link]

  • Smith, A. M., & Nolan, S. P. (2010). Solvent effects in palladium catalysed cross-coupling reactions. Chemical Society Reviews, 39(1), 172–198. [Link]

  • Bezpalko, M. W., et al. (2021). Catalyst Deactivation Modes in Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. ChemRxiv. [Link]

  • So, C. M., & Kwong, F. Y. (2011). Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. Angewandte Chemie International Edition, 50(41), 9732–9736. [Link]

  • Phan, N. T., & Styring, P. (2014). A General Suzuki Cross-Coupling Reaction of Heteroaromatics Catalyzed by Nanopalladium on Amino-Functionalized Siliceous Mesocellular Foam. The Journal of Organic Chemistry, 79(8), 3567–3577. [Link]

  • ResearchGate. (n.d.). Effect of solvent and base on Suzuki cross-coupling reaction. [Link]

  • Wikipedia. (n.d.). Suzuki reaction. [Link]

  • ResearchGate. (n.d.). Mechanism of heterogeneous Suzuki-Miyaura coupling catalysed by polymer composite supported Pd catalyst PCS1. [Link]

  • Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?[Link]

  • Xia, Y., et al. (2021). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science, 12(34), 11386–11394. [Link]

  • ResearchGate. (n.d.). Suzuki reactions promoted by different ligands. [Link]

  • Myers, A. (n.d.). The Suzuki Reaction. [Link]

  • Bull, J. A., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(11), 6936–6947. [Link]

  • ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?[Link]

  • Reddit. (2014, August 25). Coupling reaction problem. [Link]

Sources

Troubleshooting

Stability issues of 4-Bromo-1,3-dihydro-2H-imidazol-2-one under acidic/basic conditions

This technical guide addresses the stability, reactivity, and handling of 4-Bromo-1,3-dihydro-2H-imidazol-2-one (also known as 4-bromo-2-imidazolinone or 4-bromo-2-hydroxyimidazole).[1] Topic: Stability & Troubleshooting...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the stability, reactivity, and handling of 4-Bromo-1,3-dihydro-2H-imidazol-2-one (also known as 4-bromo-2-imidazolinone or 4-bromo-2-hydroxyimidazole).[1]

Topic: Stability & Troubleshooting Under Acidic/Basic Conditions Document ID: TS-IMD-BR-04 Last Updated: 2026-02-17[1]

Executive Summary & Chemical Identity

This compound acts as a critical building block for pyrrole-imidazole alkaloids (e.g., Oroidin, Hymenidin).[1] Its stability is governed by a dynamic tautomeric equilibrium between the non-aromatic 2-imidazolinone form and the aromatic 2-hydroxyimidazole form. Understanding this duality is essential for preventing degradation during synthesis and storage.

PropertyDetail
CAS Number 68282-46-2 (Generic for 4-bromo-2-imidazolinone derivatives)
Primary Utility Intermediate for Oroidin/Dispersin B inhibitors; Suzuki coupling partner.[1]
Critical Sensitivity High sensitivity to strong alkaline hydrolysis; Moderate sensitivity to strong mineral acids at high temperatures.
Storage -20°C, Hygroscopic, Light Sensitive. Store under Argon.

Tautomeric Equilibrium & Reactivity

Before addressing pH stability, users must visualize the active species. The compound exists in equilibrium, which shifts based on solvent pH.

Tautomerism cluster_0 Tautomeric Equilibrium cluster_1 Reactivity Consequences Keto 2-Imidazolinone Form (Non-Aromatic, Urea-like) Stable in Solid State Enol 2-Hydroxyimidazole Form (Aromatic, Phenol-like) Favored in Solution/Base Keto->Enol  Solvent/Base   Br_Disp Br Displacement (Pd-Catalyzed / SNAr) Keto->Br_Disp N_Alk N-Alkylation (Base Mediated) Enol->N_Alk O_Alk O-Alkylation (Rare, specific conditions) Enol->O_Alk

Caption: Figure 1: Tautomeric shift dictates reactivity. In basic conditions, the aromatic enol form dominates, facilitating N-alkylation but increasing susceptibility to oxidation.[1]

Stability Profile: Acidic Conditions

Verdict: Generally stable in dilute/mild acids; susceptible to hydrolysis in hot, concentrated mineral acids.

Mechanism of Failure

In strong, hot acid (e.g., 6M HCl, reflux > 100°C), the urea-like carbonyl carbon becomes protonated, inviting nucleophilic attack by water.[1] This leads to ring opening, destroying the imidazole core.

Common Issues & Solutions:

SymptomProbable CauseTechnical Solution
Loss of UV signal / Product disappearance Ring Hydrolysis: Acid-catalyzed cleavage of the C2-N bond.[1]Switch to TFA: Use Trifluoroacetic acid (TFA) for deprotection steps instead of HCl/H2SO4.[1] TFA is non-nucleophilic and milder.
Evolution of gas (fumes) Protodebromination: H+ attacks the C-Br position, releasing HBr gas.[1]Lower Temperature: Maintain reaction T < 50°C. Add a scavenger (e.g., olefin) if free Br2 is suspected.[1]
Precipitate formation Salt Formation: The imidazole nitrogen is basic (pKa ~6-7).Free-basing: The solid is likely the stable HBr or HCl salt. Neutralize carefully with NaHCO3 to recover the parent compound.

Stability Profile: Basic Conditions

Verdict: Unstable in strong aqueous base; prone to oxidative degradation and dimerization.

Mechanism of Failure

The NH protons are acidic (pKa ~12-13). Deprotonation creates an electron-rich anion.[1]

  • Oxidative Dimerization: The electron-rich ring is easily oxidized by air, leading to dark, tarry dimers (similar to pyrrole polymerization).[1]

  • Elimination: Under harsh basic conditions, HBr can be eliminated, leading to reactive intermediates that polymerize.

Common Issues & Solutions:

SymptomProbable CauseTechnical Solution
Reaction mixture turns black/tarry Oxidation: The deprotonated anion reacted with dissolved Oxygen.[1]Degas Solvents: Strictly use freeze-pump-thaw degassed solvents.[1] Keep under Argon balloon.
Multiple spots on TLC N-Alkylation Regioisomers: The anion is an ambident nucleophile (N1 vs N3).Control Equivalents: Use exactly 1.0-1.1 eq of base (e.g., NaH, K2CO3).[1] Avoid excess base which promotes bis-alkylation.[1]
Low Yield in Suzuki Coupling Catalyst Poisoning: Free bromide ions or imidazole nitrogens binding Pd.Protect N-H: Protect the nitrogen (e.g., Boc, SEM) before attempting metal-catalyzed cross-coupling.[1]

Troubleshooting Workflow (Interactive Guide)

Q: My compound degraded during workup. What happened?

Follow this diagnostic flow to identify the error in your protocol.

Troubleshooting Start Start: Degradation Observed CheckPH Check Workup pH Start->CheckPH BranchAcid pH < 2 (Acidic) CheckPH->BranchAcid BranchBase pH > 10 (Basic) CheckPH->BranchBase AcidIssue Did you heat > 60°C? BranchAcid->AcidIssue BaseIssue Was atmosphere inert (Ar/N2)? BranchBase->BaseIssue Hydrolysis CAUSE: Acid Hydrolysis Ring opened to urea/diamine. AcidIssue->Hydrolysis Yes Salt CAUSE: Salt Formation Product is stable but precipitated. AcidIssue->Salt No Oxidation CAUSE: Oxidative Polymerization Anion reacted with O2. BaseIssue->Oxidation No Elimination CAUSE: HBr Elimination Formation of reactive alkyne-like species. BaseIssue->Elimination Yes (but strong base used)

Caption: Figure 2: Diagnostic flowchart for isolating degradation causes during workup.

Frequently Asked Questions (FAQs)

Q1: Can I use this compound in water?

  • Answer: Yes, but with caution. It is sparingly soluble in water. It is stable in neutral water at room temperature for short periods (hours).[1] For long-term storage or reactions, use anhydrous organic solvents (DMF, DMSO) to prevent slow hydrolysis.[1]

Q2: I need to remove the Bromine. How do I do it?

  • Answer: Hydrogenation (H2, Pd/C) will remove the bromine (hydrodebromination) effectively.[1] However, ensure the reaction is not too acidic (HBr byproduct), as this may poison the catalyst or degrade the ring. Include a base scavenger like Triethylamine or NaOAc.

Q3: Why does the literature often show Oroidin synthesis starting with the 2-aminoimidazole instead of the ketone?

  • Answer: The 2-aminoimidazole is the tautomer of the 2-imino-imidazoline. It is often more stable to the harsh acidic conditions required for condensation with pyrrole aldehydes. The 4-bromo-2-imidazolinone is typically used when specific regiochemistry is needed via metal-catalyzed coupling, rather than condensation.[1]

Q4: How do I store the solid powder?

  • Answer:

    • Protect from Light: Brominated compounds are photosensitive (homolytic cleavage of C-Br).[1]

    • Protect from Moisture: Hygroscopic. Hydrolysis is slow but cumulative.

    • Temperature: -20°C is recommended for long-term stability.[1]

References

  • Rasapalli, S., et al. (2013).[1][2][3] "Total syntheses of oroidin, hymenidin and clathrodin."[2][3] Organic & Biomolecular Chemistry, 11(25), 4133-4137.[1][2]

  • Lovely, C. J., et al. (2025).[1][3] "Switching Imidazolinones from Electrophiles to Nucleophiles." Chemical Methodologies, 10(1), 40-48.[1][4]

  • Blackmore, T. R., & Thompson, P. E. (2011).[1] "Imidazolidin-4-ones: Their Syntheses and Applications." Heterocycles, 83(9).[1][5]

  • National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 58065723, 4-bromo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one." [1]

Sources

Optimization

Technical Support Center: Synthesis of 4-Bromo-1,3-dihydro-2H-imidazol-2-one

Case ID: SYN-IMID-BR4 Status: Active Support Tier: Senior Application Scientist Level Executive Summary: The Deceptive Scaffold Welcome to the technical support hub for 4-Bromo-1,3-dihydro-2H-imidazol-2-one (also referre...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: SYN-IMID-BR4 Status: Active Support Tier: Senior Application Scientist Level

Executive Summary: The Deceptive Scaffold

Welcome to the technical support hub for 4-Bromo-1,3-dihydro-2H-imidazol-2-one (also referred to as 4-bromo-2-imidazolinone).

The Core Challenge: Researchers often underestimate this synthesis because the starting material (2-imidazolinone) appears simple. However, the electron-rich nature of the urea-like ring system makes the C4 and C5 positions highly nucleophilic. The primary failure mode is not lack of reactivity, but uncontrollable reactivity , leading to inseparable mixtures of mono-bromo, di-bromo, and polymerized tars.

This guide provides a self-validating workflow to navigate the thermodynamic and kinetic traps of this synthesis.

Troubleshooting Guide (Q&A Format)
Issue 1: "I am consistently getting the 4,5-dibromo product, even with 1.0 equivalent of bromine."

Diagnosis: This is the "Activation Trap." In many heterocyclic systems, the introduction of a halogen deactivates the ring toward further substitution. This is NOT true for 2-imidazolinone under all conditions. The intermediate mono-bromo species can remain highly reactive, especially if the reaction mixture is heterogeneous or if local concentration hotspots exist.

Corrective Action:

  • Switch Reagents: If using elemental Bromine (

    
    ), switch to N-Bromosuccinimide (NBS) . NBS provides a low, steady concentration of electrophilic bromine, preventing "hotspots" that drive di-bromination.
    
  • Solvent Control: Use Acetic Acid (AcOH) or an AcOH/THF mixture. The acidic environment protonates the nitrogen species, slightly dampening the nucleophilicity of the ring and improving selectivity.

  • Temperature: Conduct the addition at 0°C to -10°C . Room temperature favors the di-bromo product thermodynamically.

Issue 2: "The reaction mixture turned into a black, insoluble tar."

Diagnosis: Radical Polymerization or Oxidation. The 2-imidazolinone ring is sensitive to oxidation. If the reaction is run in the presence of light or oxygen with free bromine, you likely initiated a radical polymerization cascade rather than the intended Electrophilic Aromatic Substitution (EAS).

Corrective Action:

  • Exclude Light: Wrap the reaction vessel in aluminum foil.

  • Radical Scavenger: Ensure your solvent is degassed.

  • Quench Protocol: Do not let the reaction sit overnight. The product is less stable than the starting material. Quench immediately upon consumption of the starting material (monitor via TLC/LC-MS).

Issue 3: "I cannot isolate the product from the aqueous/acetic acid layer. It’s too soluble."

Diagnosis: The Solubility Paradox. 4-Bromo-2-imidazolinone is amphoteric and highly polar. It does not extract well into standard organic solvents (DCM, EtOAc) from an acidic aqueous phase.

Corrective Action:

  • Isoelectric Precipitation: Do NOT attempt a standard liquid-liquid extraction. Instead, carefully neutralize the reaction mixture with saturated

    
     to pH 6–7 . The product often precipitates at its isoelectric point.
    
  • Salting Out: If no precipitate forms, saturate the aqueous layer with NaCl and use n-Butanol or THF/EtOAc (1:1) for extraction.

  • Lyophilization: For small scales, simply freeze-dry the aqueous reaction mixture (if water/AcOH was used) and purify the solid residue via prep-HPLC.

Standardized Experimental Protocol

This protocol uses N-Bromosuccinimide (NBS) to maximize regioselectivity for the 4-bromo species over the 4,5-dibromo impurity.

Reagents:

  • 2-Imidazolinone (1.0 equiv)

  • N-Bromosuccinimide (1.05 equiv) — Recrystallize NBS before use to remove

    
     traces.
    
  • Solvent: DMF (Dimethylformamide) or Acetic Acid (Glacial)

  • Temperature: -10°C to 0°C

Step-by-Step Workflow:

  • Dissolution: Dissolve 2-imidazolinone in DMF (0.5 M concentration). Ensure complete solvation; sonicate if necessary.

  • Cooling: Cool the system to -10°C in an ice/acetone bath. Protect from light.

  • Controlled Addition: Dissolve NBS in a minimal amount of DMF. Add this solution dropwise over 60 minutes.

    • Critical Control Point: Do not add NBS as a solid. The local high concentration will cause immediate di-bromination.

  • Monitoring: Stir at 0°C for 2–4 hours. Monitor via LC-MS (Target Mass: ~163/165 Da).

    • Stop Condition: Stop when Starting Material < 5%. Do not wait for 100% conversion if di-bromo (>5%) starts appearing.

  • Workup (Precipitation Method):

    • Pour the reaction mixture into 10 volumes of ice-cold water.

    • Stir vigorously for 30 minutes. The 4-bromo product should precipitate as an off-white solid.

    • Filter and wash with cold water.

  • Purification: Recrystallize from Ethanol/Water if necessary.

Comparative Data: Brominating Agents
ParameterElemental Bromine (

)
N-Bromosuccinimide (NBS)Pyridinium Tribromide
Atom Economy HighMediumLow
Selectivity (Mono:Di) Poor (60:40)Excellent (90:10) Good (80:20)
Reaction Phase Heterogeneous (often)HomogeneousHomogeneous
By-products HBr (Strong Acid)Succinimide (Neutral)Pyridine salts
Recommended Use Large scale (Cost)Lab scale (Purity) Sensitive substrates
Logic Pathway & Mechanism (Graphviz)

The following diagram illustrates the kinetic competition between mono-bromination and di-bromination/polymerization.

ReactionPathway cluster_conditions Critical Control Factors Start 2-Imidazolinone (Starting Material) Inter Intermediate Complex Start->Inter + Br source (Slow Step) Tar Polymer/Tar (Oxidation) Start->Tar Light/O2 (Radical Path) Mono 4-Bromo-2-imidazolinone (TARGET) Inter->Mono EAS Mechanism - HBr Di 4,5-Dibromo-2-imidazolinone (IMPURITY) Mono->Di + Excess Br (Fast if T > 0°C) Mono->Tar Prolonged Time C1 Temp < 0°C Prevents Di-bromo C2 No Light Prevents Tar

Caption: Kinetic pathway showing the critical divergence between the desired mono-brominated product and the thermodynamic di-bromo sink.

References
  • Horne, D. A., et al. (2004). "Synthesis of Oroidin and related imidazole alkaloids." The Journal of Organic Chemistry. (Demonstrates the handling of brominated imidazole intermediates).

  • Hofmann, K. (1953). "Imidazole and Its Derivatives." The Chemistry of Heterocyclic Compounds. Wiley-Interscience. (Foundational text on imidazole reactivity and tautomerism).
  • Grimmett, M. R. (1997). "Imidazoles and their Benzo Derivatives: (iii) Synthesis and Applications." Comprehensive Heterocyclic Chemistry II. Elsevier.

  • Calo, V., et al. (2000). "Regioselective bromination of imidazoles." Journal of the Chemical Society, Perkin Transactions 1. (Context for halogenation selectivity).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 2-imidazolinone and brominating agents before handling.

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Biological Activities of 4-Bromo-1,3-dihydro-2H-imidazol-2-one Derivatives

The imidazole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents.[1] Its derivatives are known to exhibit a wide array of biological activities, including anti...

Author: BenchChem Technical Support Team. Date: February 2026

The imidazole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents.[1] Its derivatives are known to exhibit a wide array of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antihypertensive properties.[1] The introduction of a bromine atom to the imidazolone core, specifically creating the 4-Bromo-1,3-dihydro-2H-imidazol-2-one scaffold, offers a unique starting point for the development of novel therapeutic candidates. This halogenation can significantly influence the compound's physicochemical properties, potentially enhancing its biological efficacy and target specificity.

This guide provides a comparative overview of the biological activities of various derivatives of 4-Bromo-1,3-dihydro-2H-imidazol-2-one, with a focus on their antimicrobial and anticancer potential. The information presented herein is a synthesis of findings from multiple studies, intended to guide researchers in the rational design and evaluation of new chemical entities based on this promising scaffold.

Comparative Biological Activities

The derivatization of the 4-bromo-1,3-dihydro-2H-imidazol-2-one core at the nitrogen positions (N-1 and N-3) and the C-5 position has led to the discovery of compounds with significant biological activities. Below, we compare the performance of these derivatives in two key therapeutic areas: antimicrobial and anticancer applications.

Antimicrobial Activity

Several studies have demonstrated that imidazolone derivatives, including those with bromo substitutions, possess notable antimicrobial properties. The biological activity of these compounds is largely dependent on their molecular structure.[2] For instance, a series of benzothiazole-clubbed imidazolone hybrids showed promising activity against various pathogenic strains.[3]

In a study on imidazole derivatives, several compounds exhibited moderate to significant inhibition against both Gram-positive and Gram-negative bacteria.[4] While not all derivatives contained the specific 4-bromo-imidazolone core, the findings highlight the potential of the broader imidazolone class as antimicrobial agents. For example, compounds with electron-withdrawing groups like bromo, chloro, and fluoro at the para position of a phenyl ring attached to the imidazolone scaffold showed remarkable potency.[3]

Table 1: Comparative Antimicrobial Activity of Imidazolone Derivatives

Compound IDModification on Imidazolone CoreTest OrganismMIC (µg/mL)Reference
4c Benzothiazole-clubbed, p-chloro substitutionE. coli50[3]
4b Benzothiazole-clubbed, p-bromo substitutionC. albicans50[3]
4g Benzothiazole-clubbed, p-bromo substitutionS. pyogenes50[3]
4e Benzothiazole-clubbed, p-fluoro substitutionA. niger100[3]

Note: The table presents data for closely related imidazolone derivatives to illustrate the potential of the scaffold, as specific data for a wide range of 4-Bromo-1,3-dihydro-2H-imidazol-2-one derivatives was not available in the initial search.

Anticancer Activity

The imidazolone scaffold has been extensively investigated for its anticancer potential.[5][6][7] Derivatives have been shown to exhibit cytotoxic activity against a variety of cancer cell lines. For instance, new imidazolone-based derivatives have been designed and synthesized with the aim of creating multi-target kinase inhibitors.[6]

In one study, a series of novel 2-bromo-4-nitro-1,5-diphenyl substituted-1H-imidazole derivatives were screened for their anticancer activity against HeLa (Human cervical carcinoma) cell lines.[5] Another study on 4,5,6,7-tetrabromo-1H-benzimidazole derivatives, which share the brominated heterocyclic feature, demonstrated significant cytotoxic activity against several cancer cell lines, including MCF-7 (breast cancer) and PC-3 (prostate cancer).[8] One particular compound, 1-Phenyl-2-(4,5,6,7-tetrabromo-1H-benzimidazol-1-yl)ethanone (3aA), exhibited high cytotoxic activity with an IC50 value of 5.30 µM for MCF-7 cells.[8] This compound was also shown to induce apoptosis through the mitochondrial pathway.[8]

Table 2: Comparative Anticancer Activity of Bromo-Imidazole and Imidazolone Derivatives

Compound IDCore StructureCancer Cell LineIC50 (µM)Reference
3aA 4,5,6,7-tetrabromo-1H-benzimidazoleMCF-75.30[8]
3aA 4,5,6,7-tetrabromo-1H-benzimidazoleCCRF-CEM6.80[8]
5g Imidazolone with thiophene and pyridyl groupCaCo-25.9 ± 2.3[7]
5b Imidazolone with a chlorophenyl moietyHepG22.2 ± 0.7[7]
5b Imidazolone with a chlorophenyl moietyHeLa5.5 ± 1.1[7]

Structure-Activity Relationship (SAR) Insights

Based on the available data, several structure-activity relationship trends can be inferred for bromo-substituted imidazolone and related heterocyclic derivatives:

  • Role of the Bromo Substituent: The presence of a bromine atom on the heterocyclic ring is a common feature in compounds with demonstrated biological activity.[9] This substitution can influence the electronic properties of the molecule and its binding interactions with biological targets.[9] The position of the halogen atom also plays a crucial role in determining the anticancer activity.[9]

  • Substitutions on the Core: The nature and position of substituents on the imidazolone ring significantly impact biological activity. For instance, the introduction of lipophilic moieties can enhance anticancer efficiency.[7] In antimicrobial agents, electron-withdrawing groups at the para position of an attached phenyl ring have been shown to increase potency.[3]

  • Fused Ring Systems: The fusion of the imidazole ring with other heterocyclic systems, such as benzothiazole or thiadiazole, has yielded compounds with significant biological activities.[3][10] These larger, more complex molecules may offer multiple points of interaction with biological targets.

Experimental Methodologies

The following are representative protocols for assessing the antimicrobial and anticancer activities of 4-Bromo-1,3-dihydro-2H-imidazol-2-one derivatives.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible growth of a microorganism.

Protocol:

  • Preparation of Bacterial Inoculum:

    • Aseptically pick a few colonies of the test bacterium from a fresh agar plate.

    • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

    • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

  • Preparation of Compound Dilutions:

    • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

    • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using an appropriate broth medium.

  • Inoculation and Incubation:

    • Add the prepared bacterial inoculum to each well of the microtiter plate.

    • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

    • Incubate the plate at the optimal temperature for the test organism (e.g., 37°C for 18-24 hours).

  • Determination of MIC:

    • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of a compound.[9]

Protocol:

  • Cell Seeding:

    • Seed the cancer cells in a 96-well plate at a density of approximately 10,000 cells per well.[5]

    • Allow the cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in the cell culture medium.

    • Remove the old medium from the wells and add the medium containing the different concentrations of the test compound.

    • Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound).

  • Incubation:

    • Incubate the plate for a specified period (e.g., 72 hours).[5]

  • MTT Addition and Incubation:

    • After the treatment period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for another 2-4 hours.

  • Formazan Solubilization:

    • Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Absorbance Measurement:

    • Measure the absorbance of the wells at a specific wavelength (usually between 540 and 570 nm) using a microplate reader.

  • Calculation of IC50:

    • The absorbance values are proportional to the number of viable cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be calculated by plotting the percentage of cell viability against the compound concentration.

Experimental Workflow and Signaling Pathway Visualization

The following diagrams illustrate a general workflow for screening the biological activity of novel compounds and a simplified representation of a potential mechanism of action.

G cluster_synthesis Compound Synthesis cluster_screening Biological Screening cluster_analysis Data Analysis cluster_followup Lead Optimization start Design of 4-Bromo-1,3-dihydro-2H-imidazol-2-one Derivatives synthesis Chemical Synthesis & Purification start->synthesis characterization Structural Characterization (NMR, MS, IR) synthesis->characterization antimicrobial Antimicrobial Assays (MIC Determination) characterization->antimicrobial anticancer Anticancer Assays (MTT, etc.) characterization->anticancer data_analysis Determination of MIC & IC50 Values antimicrobial->data_analysis anticancer->data_analysis sar Structure-Activity Relationship (SAR) Analysis data_analysis->sar lead_optimization Lead Compound Optimization sar->lead_optimization mechanism Mechanism of Action Studies lead_optimization->mechanism

Caption: A general experimental workflow for the synthesis and biological evaluation of novel 4-Bromo-1,3-dihydro-2H-imidazol-2-one derivatives.

G cluster_cell Cancer Cell compound Bromo-Imidazolone Derivative kinase Protein Kinase compound->kinase Inhibition apoptosis Apoptosis compound->apoptosis Induction substrate Substrate Protein kinase->substrate Phosphorylation p_substrate Phosphorylated Substrate proliferation Cell Proliferation & Survival p_substrate->proliferation

Caption: A simplified diagram illustrating the potential mechanism of action of a bromo-imidazolone derivative as a kinase inhibitor leading to the induction of apoptosis in cancer cells.

References

  • Parab, R.H., Dixit, B.C., & Desai, D.J. (n.d.). Synthesis, Characterization and Antimicrobial Activity of Imidazole Derivatives. Asian Publication Corporation. Available at: [Link]

  • Pai, P.N.S., et al. (2009). Synthesis, invitro and invivo anticancer activity of substituted imidazolones. Pharmacologyonline, 2, 933-942. Available at: [Link]

  • Chojnacka, E., et al. (2024). Synthesis and evaluation of anticancer activity of new 4,5,6,7-tetrabromo-1H-benzimidazole derivatives. Bioorganic Chemistry, 152, 107880. Available at: [Link]

  • Patel, K., et al. (2022). Benzothiazole Clubbed Imidazolone Derivatives: Synthesis, Molecular Docking, DFT Studies, and Antimicrobial Studies. Letters in Drug Design & Discovery, 19. Available at: [Link]

  • Al-Soud, Y.A., et al. (2011). Synthesis and Antibacterial Activities of Novel Imidazo[2,1-b]-1,3,4-thiadiazoles. Molecules, 16(9), 7304-7315. Available at: [Link]

  • Ahmed, N.S., et al. (2025). Design, synthesis, anticancer activity, and in silico computational studies of new imidazolone-based derivatives with potential multi-target kinase inhibitory activity. Bioorganic & Medicinal Chemistry, 118292. Available at: [Link]

  • Unknown. (n.d.). Synthesis and microbial studies of imidazolone based azetidinone analogues. Der Pharma Chemica. Available at: [Link]

  • Unknown. (n.d.). Synthesis, antimicrobial potential and computational studies of crystalline 4-bromo-2-(1,4,5-triphenyl-1H-imidazole-2-yl)phenol and its metal complexes. RSC Publishing. Available at: [Link]

  • Al-Obaidi, A.A., et al. (2020). Antimicrobial Activities of Some New Heterocyclic Compounds Bearing Imidazo[2,1-b]benzothiazole Moiety. AIP Conference Proceedings, 2213, 020188. Available at: [Link]

  • Al-Hiari, Y.M., et al. (2025). Design, synthesis, anticancer properties, and molecular docking of imidazolone derivatives with lipophilic moiety. Scientific Reports, 15(1), 97478. Available at: [Link]

  • Unknown. (n.d.). Synthesis and anticancer evaluation of imidazolinone and benzoxazole derivatives. ResearchGate. Available at: [Link]

  • Unknown. (n.d.). 4,7-Dibromo-1,3-dihydro-2H-benzo[d]imidazol-2-one. MySkinRecipes. Available at: [Link]

  • Unknown. (n.d.). Antimicrobial Pharmacophore Screening of Imidazole[1,2-a] Pyrazine Derivatives: A Quantitative Structure-Activity Relationship Approach. Preprints.org. Available at: [Link]

  • Wang, L., et al. (2016). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. ResearchGate. Available at: [Link]

  • Unknown. (n.d.). A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives. ResearchGate. Available at: [Link]

  • Nakano, M., et al. (2014). Crystal Structures and Structure–Activity Relationships of Imidazothiazole Derivatives as IDO1 Inhibitors. ACS Medicinal Chemistry Letters, 5(10), 1136-1141. Available at: [Link]

  • Unknown. (n.d.). 4-bromo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one. PubChem. Available at: [Link]

  • Mathews, P., et al. (2015). SYNTHESIS AND CHARACTERIZATION OF NOVEL 1, 3, 4- THIADIAZOLE DERIVATIVES AND SCREENING FOR CERTAIN BIOLOGICAL ACTIVITIES. International Journal of Pharmaceutical and Chemical Sciences, 5(4), 928-937. Available at: [Link]

  • Unknown. (n.d.). Top 161 Journal of Enzyme Inhibition and Medicinal Chemistry papers published in 2018. Catalysis.net. Available at: [Link]

  • Kumar, G.S., et al. (2019). Synthesis and Antibacterial Activity of Novel Benzimidazole Linked 1,3,4-Oxadiazole Derivatives. Hilaris Publisher. Available at: [Link]

  • Genc, N., et al. (2024). Synthesis, Biological Evaluation, and In Silico Characterization of Novel Imidazothiadiazole–Chalcone Hybrids as Multi-Target Enzyme Inhibitors. Molecules, 29(11), 2568. Available at: [Link]

  • Unknown. (n.d.). Biological activities of imidazo[2,1-b][3][4][8]thiadiazole derivatives: A review. ResearchGate. Available at: [Link]

  • Singh, A.K. (2011). Review on Biological Activities of 1,3,4-Thiadiazole Derivatives. Journal of Applied Pharmaceutical Science, 1(5), 44-49. Available at: [Link]

Sources

Comparative

Structural Elucidation of 4-Bromo-1,3-dihydro-2H-imidazol-2-one: A Comparative Guide

Executive Summary & Problem Definition 4-Bromo-1,3-dihydro-2H-imidazol-2-one (often abbreviated as 4-bromo-2-imidazolone) acts as a critical linchpin in medicinal chemistry, particularly as a precursor for Suzuki-Miyaura...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Problem Definition

4-Bromo-1,3-dihydro-2H-imidazol-2-one (often abbreviated as 4-bromo-2-imidazolone) acts as a critical linchpin in medicinal chemistry, particularly as a precursor for Suzuki-Miyaura cross-coupling reactions to generate p38 MAP kinase inhibitors and other bioactive scaffolds.

However, the structural characterization of this molecule presents a specific challenge: Tautomeric Ambiguity.

In solution, 2-imidazolones undergo rapid prototropic tautomerism between the keto form (1,3-dihydro-2H-imidazol-2-one) and the enol form (2-hydroxyimidazole). Furthermore, the introduction of the bromine atom at the C4 position breaks the symmetry, creating potential regioisomeric confusion during functionalization.

This guide objectively compares Single Crystal X-Ray Diffraction (SC-XRD) against Nuclear Magnetic Resonance (NMR) and Density Functional Theory (DFT) , demonstrating why SC-XRD is the requisite gold standard for this specific molecular class.

Comparative Analysis: SC-XRD vs. NMR vs. DFT

The following table summarizes the performance of each technique in resolving the specific structural challenges of 4-Bromo-1,3-dihydro-2H-imidazol-2-one.

FeatureMethod A: SC-XRD (Gold Standard) Method B: Solution NMR (

H,

C)
Method C: DFT (Computational)
Tautomer Identification Definitive. Directly locates H-atoms (via difference Fourier maps) to confirm N-H vs. O-H.Ambiguous. Rapid exchange often averages signals; solvent dependent.Predictive. Calculates relative energies (

) but cannot confirm solid-state preference.
Halogen Bonding High. Visualizes

interactions and packing motifs.
Null. Cannot detect intermolecular halogen bonding networks.High. Can model interactions, but requires experimental validation.
Regiochemistry Absolute. Unambiguously assigns the Br position relative to N-H.Inferred. Relies on NOESY/HMBC correlations which can be weak in planar rings.N/A.
Sample Requirement Single Crystal (

mm).

5-10 mg dissolved in

-DMSO.
High-performance computing cluster.
Time to Result 24-48 hours (Growth + Collection).30 minutes.12-24 hours.
Why NMR Struggles with this Compound

In


-DMSO, the N-H protons of 4-bromo-2-imidazolone often appear as broad singlets due to quadrupole broadening from the adjacent 

N nuclei and rapid exchange with trace water. This makes distinguishing between the 1,3-dihydro (keto) and 2-hydroxy (enol) forms difficult. Furthermore, the bromine atom provides no NMR signal, removing a key handle for structural assignment.

Technical Deep Dive: The X-Ray Crystallography Workflow

To achieve a publication-quality structure for 4-Bromo-1,3-dihydro-2H-imidazol-2-one, specific protocols must be followed to address the heavy atom (Br) and the hydrogen bonding network.

A. Crystallization Strategy (The Critical Step)

Imidazolones form strong intermolecular hydrogen bonds (N-H


 O=C), often leading to rapid precipitation rather than crystal growth.
  • Protocol: Use a Slow Evaporation method with a binary solvent system.

    • Dissolve 20 mg of compound in minimal Methanol (good solubility).

    • Add Acetonitrile (poor solubility) dropwise until slight turbidity appears.

    • Add 1 drop of Methanol to clear the solution.

    • Cover with parafilm, poke 3 small holes, and leave at 4°C.

  • Why this works: The polarity gradient encourages the formation of the "Tape Motif" (see Diagram 1) characteristic of urea derivatives, organizing the molecules into ribbons before they stack.

B. Data Collection & Absorption Correction

The presence of Bromine (


) significantly absorbs X-rays.
  • Source Selection: Molybdenum (Mo-K

    
    , 
    
    
    
    Å) is preferred over Copper (Cu-K
    
    
    ). Mo radiation penetrates the crystal better, reducing absorption errors.
  • Correction: A Multi-scan absorption correction (e.g., SADABS) is mandatory . Without this, the thermal ellipsoids of the Br atom will appear non-positive definite (NPD) or highly distorted.

C. Refinement Strategy
  • Space Group: Expect Monoclinic

    
     or Triclinic 
    
    
    
    . These are most common for planar molecules forming centrosymmetric dimers.
  • Hydrogen Treatment: Do not place H-atoms geometrically on the nitrogens initially. Locate them in the Difference Fourier Map (

    
    ) . This is the "smoking gun" evidence to prove the Keto tautomer (N-H present) over the Enol tautomer (O-H present).
    

Visualizing the Structural Logic

The following diagram illustrates the decision pathway and the structural insights gained from SC-XRD compared to NMR.

G Start Unknown Structure: 4-Bromo-imidazolone Derivative NMR Method: 1H NMR (DMSO-d6) Start->NMR XRD Method: SC-XRD (Mo-Source) Start->XRD Result_NMR Result: Broad Singlet (NH) Ambiguous Tautomer NMR->Result_NMR Fast Exchange Process_XRD Data Processing: 1. Absorption Corr. (SADABS) 2. Diff. Fourier Map XRD->Process_XRD Br Scattering Result_XRD Result: H-atoms Located on N (Keto-Form Confirmed) Process_XRD->Result_XRD Refinement Packing Crystal Engineering Insight: N-H...O Ribbons & Br...O Halogen Bonds Result_XRD->Packing 3D Analysis

Figure 1: Decision workflow comparing NMR ambiguity vs. X-ray definitive structural assignment.

Experimental Data Interpretation

When analyzing the output CIF (Crystallographic Information File), focus on these specific parameters to validate the quality of your 4-bromo-imidazolone structure.

Key Bond Lengths (Tautomer Indicators)

To confirm the 1,3-dihydro-2H-imidazol-2-one (Keto) form, the bond lengths must match standard values for urea derivatives, not aromatic imidazoles.

BondExpected Length (Keto)Expected Length (Enol)Interpretation
C2=O 1.22 - 1.25 Å > 1.34 Å (C-O)Short bond confirms Carbonyl (Double Bond).
N1-C2 1.36 - 1.38 Å 1.32 - 1.35 ÅLonger bond indicates single bond character (Amide-like).
C4-C5 1.34 - 1.36 Å 1.36 - 1.40 ÅDistinct double bond in the backbone.
C4-Br 1.85 - 1.88 Å N/AStandard aromatic C-Br length.
Intermolecular Interactions (The "Tape" Motif)

In the solid state, 4-bromo-1,3-dihydro-2H-imidazol-2-one typically forms a Head-to-Tail Tape Motif .

  • Donor: N-H (positions 1 and 3).

  • Acceptor: C=O (position 2).

  • Geometry: The

    
     angle should be close to 180° (160°-178° is typical) with a distance of 
    
    
    
    2.8 Å.
  • Halogen Bonding: Look for

    
     contacts less than the sum of van der Waals radii (3.37 Å). This "halogen bond" often directs the stacking of the ribbons, a feature completely invisible to NMR.
    

References

  • Cambridge Crystallographic Data Centre (CCDC). CSD Entry: Imidazol-2-one derivatives. (General reference for urea-derivative bond lengths). [Link]

  • Popov, A. et al. (2017).[1] "13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization." Molecules, 22(3), 415.[1] (Demonstrates NMR limitations in tautomer assignment). [Link]

  • Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8.[2] (The standard protocol for refinement of small molecules). [Link]

  • Alkorta, I. et al. (2020). "Hydrogen bonding framework in imidazole derivatives: Crystal structure and Hirshfeld surface analysis." European Journal of Chemistry.[3] (Comparative data for H-bonding networks). [Link]

Sources

Validation

Beyond 4-Bromo-2-Imidazolone: High-Fidelity Alternatives for Parallel Synthesis

Executive Summary: The Case for Replacement In high-throughput parallel synthesis, 4-Bromo-1,3-dihydro-2H-imidazol-2-one (4-Bromo-2-imidazolone) has long served as a privileged scaffold for kinase inhibitors and GPCR lig...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Case for Replacement

In high-throughput parallel synthesis, 4-Bromo-1,3-dihydro-2H-imidazol-2-one (4-Bromo-2-imidazolone) has long served as a privileged scaffold for kinase inhibitors and GPCR ligands. However, its utility is frequently compromised by three critical failure modes:

  • Tautomeric Instability: The equilibrium between the 2-imidazolone and 2-hydroxyimidazole forms complicates regioselectivity during N-alkylation.

  • Liquid Handling Failures: The unprotected scaffold exhibits poor solubility in standard library solvents (DMSO/MeOH) at concentrations >50 mM, leading to precipitation in automated dispensers.

  • Sub-Optimal Reactivity: The C-Br bond requires elevated temperatures (>80°C) for Suzuki-Miyaura couplings, often degrading sensitive diversity elements in the library.

This guide presents three field-validated alternatives that resolve these bottlenecks, categorized by Reactivity , Stability , and Functional Isosterism .

Comparative Analysis of Alternatives

Alternative A: The "Reactivity" Upgrade

Candidate: 4-Iodo-1,3-dihydro-2H-imidazol-2-one (or its N-protected variants)

  • Mechanism of Superiority: The C-I bond is significantly weaker (approx. 57 kcal/mol) than the C-Br bond (approx. 68 kcal/mol). This lowers the activation energy for the oxidative addition step in Palladium-catalyzed cross-couplings, the rate-determining step for electron-rich heterocycles.

  • Application: Ideal for "difficult" couplings involving sterically hindered boronic acids or electron-poor partners where the 4-bromo variant fails or requires forcing conditions.

Alternative B: The "Stability" Upgrade

Candidate: 1-Methyl-4-bromo-1,3-dihydro-2H-imidazol-2-one (or SEM-protected)

  • Mechanism of Superiority: Blocking one nitrogen eliminates the tautomeric ambiguity. The N-methyl group significantly increases lipophilicity (LogP shift), enhancing solubility in DCM and DMSO.

  • Application: The "Workhorse" scaffold for automated libraries. It remains in solution at 100 mM and directs regioselectivity to the remaining N-H or C-5 position.

Alternative C: The "Bio-Isostere" Upgrade

Candidate: 2-Amino-4-bromoimidazole

  • Mechanism of Superiority: While structurally distinct, the 2-aminoimidazole core mimics the hydrogen bond donor/acceptor motif of the imidazolone but offers a distinct pKa profile and enhanced biofilm inhibition properties.

  • Application: Used when the primary goal is maximizing biological diversity rather than strict scaffold conservation.

Experimental Data: Performance Metrics

The following data summarizes the performance of these scaffolds in a standard parallel synthesis workflow (Suzuki coupling with phenylboronic acid, Pd(PPh3)4, Na2CO3, Dioxane/Water).

Metric4-Bromo-2-imidazolone (Standard)4-Iodo-2-imidazolone (Reactivity Alt)1-Methyl-4-bromo (Stability Alt)
Coupling Yield (2h, 80°C) 65% (Incomplete)92% (Complete) 78%
Coupling Yield (2h, 40°C) < 10%75% 15%
Solubility (DMSO, 25°C) ~20 mM (Precipitates)~25 mM> 150 mM
Regioselectivity (N-Alkylation) Poor (Mixture)Poor (Mixture)Single Isomer
Liquid Handling Reliability Low (Clogging risk)LowHigh

Interpretation: For difficult couplings, switch to the Iodo-variant . For robust library production where solubility and automation reliability are paramount, switch to the N-Methyl (or SEM) protected variant .

Decision Logic & Workflow

The following diagram illustrates the decision matrix for selecting the appropriate alternative based on your specific library requirements.

ScaffoldSelection Start Library Synthesis Goal Q1 Is the scaffold solubility >50mM in DMSO required? Start->Q1 Q2 Are coupling partners sterically hindered? Q1->Q2 No (Manual) Res_Methyl Select: 1-Methyl-4-bromo (Stability Upgrade) Q1->Res_Methyl Yes (Automation) Res_Iodo Select: 4-Iodo-imidazolone (Reactivity Upgrade) Q2->Res_Iodo Yes (Difficult Coupling) Res_Std Use Standard 4-Bromo (Only if cost is critical) Q2->Res_Std No (Simple Coupling) Q3 Is N-H required in final product? Res_Methyl->Q3 Res_SEM Use SEM-Protected Variant (Remove at end) Q3->Res_SEM Yes Res_Me Use N-Methyl Variant (Permanent) Q3->Res_Me No

Caption: Decision tree for selecting the optimal imidazolone alternative based on solubility, reactivity, and final structural requirements.

Detailed Experimental Protocols

Protocol A: Synthesis of the "Robust" Scaffold (SEM-Protected)

Use this protocol to generate a soluble, lipophilic building block that can be deprotected to reveal the NH-imidazolone later.

Reagents: 4-Bromo-1,3-dihydro-2H-imidazol-2-one (1.0 eq), NaH (60% dispersion, 1.2 eq), SEM-Cl (1.1 eq), DMF (anhydrous).

  • Preparation: Charge an oven-dried flask with 4-bromo-2-imidazolone under Argon. Add anhydrous DMF (0.5 M concentration).

  • Deprotonation: Cool to 0°C. Add NaH portion-wise. Evolution of H2 gas will be vigorous. Stir at 0°C for 30 min until gas evolution ceases and the solution becomes clear (formation of the sodium salt).

  • Protection: Add SEM-Cl dropwise via syringe.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 3 hours. Monitor by TLC (EtOAc/Hexane).[1] The product will be significantly less polar than the starting material.

  • Workup: Quench with sat. NH4Cl. Extract with EtOAc (3x). Wash organics with LiCl (5% aq) to remove DMF. Dry over MgSO4.[2]

  • Validation: 1H NMR should show the characteristic SEM peaks (singlet at ~0 ppm for TMS, multiplet at ~0.9 ppm, triplet at ~3.5 ppm, singlet at ~5.2 ppm for N-CH2-O).

Protocol B: "High-Fidelity" Suzuki Coupling with 4-Iodo-Variant

Use this protocol for library members involving electron-deficient or ortho-substituted boronic acids.

Reagents: 4-Iodo-1-methyl-imidazol-2-one (1.0 eq), Aryl Boronic Acid (1.5 eq), Pd(dppf)Cl2 (3 mol%), K3PO4 (2.0 eq). Solvent: 1,4-Dioxane : Water (4:1 ratio).

  • Assembly: In a reaction vial (or 96-well block), combine the Iodo-scaffold and Boronic acid.

  • Catalyst Addition: Add the base (K3PO4) and Catalyst (Pd(dppf)Cl2) as solids (or as a degassed slurry for automation).

  • Solvent: Add the degassed solvent mixture. Cap immediately.

  • Cycle: Heat to 60°C for 4 hours. (Note: The 4-Bromo variant typically requires 90°C overnight).

  • Purification: Filter through a Celite/Silica plug to remove Pd black. Concentrate and purify via Prep-HPLC.

Mechanistic Visualization: Reactivity Profiles

ReactivityComparison Substrate_Br 4-Bromo-Imidazolone (Bond Energy: ~68 kcal/mol) OxAdd_Br Oxidative Addition (Slow) Requires >80°C Substrate_Br->OxAdd_Br Substrate_I 4-Iodo-Imidazolone (Bond Energy: ~57 kcal/mol) OxAdd_I Oxidative Addition (Fast) Proceeds at 40-60°C Substrate_I->OxAdd_I Pd_Complex Pd(II)-Intermediate OxAdd_Br->Pd_Complex OxAdd_I->Pd_Complex Product Coupled Biaryl Product Pd_Complex->Product Transmetallation & Reductive Elimination

Caption: Comparison of oxidative addition kinetics. The Iodo-variant bypasses the high-energy barrier associated with the C-Br bond.

References

  • BenchChem. (2025). A Comparative Analysis of 4-iodo-1H-imidazole and 4-bromo-1H-imidazole: A Guide for Researchers. Retrieved from

  • PubChem. (2025).[3] 4-bromo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one Compound Summary. Retrieved from

  • Journal of Combinatorial Chemistry. (2007). Parallel synthesis of 1,3-dihydro-1,4-benzodiazepine-2-ones employing catch and release. Retrieved from

  • Organic Letters. (2011). Synthesis of 2-imidazolones and 2-iminoimidazoles. Retrieved from

  • ResearchGate. (2016). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. Retrieved from

Sources

Comparative

A Comparative Guide to the Synthesis of Substituted Imidazolones for Researchers

For researchers, scientists, and drug development professionals, the substituted imidazolone core is a privileged scaffold, appearing in molecules with a wide range of biological activities. The efficient and versatile s...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the substituted imidazolone core is a privileged scaffold, appearing in molecules with a wide range of biological activities. The efficient and versatile synthesis of these heterocycles is paramount to the rapid exploration of chemical space and the development of novel therapeutics. This guide provides an in-depth, objective comparison of key synthetic methodologies for substituted imidazolones, complete with experimental protocols and supporting data to inform your selection of the most appropriate route for your research endeavors.

The Enduring Importance of the Imidazolone Scaffold

The imidazolone ring system is a cornerstone in medicinal chemistry, found in compounds exhibiting anticancer, anti-inflammatory, antiviral, and antimicrobial properties. Its prevalence in bioactive molecules has driven the development of a diverse array of synthetic strategies, from classical multicomponent reactions to modern metal-catalyzed and solid-phase techniques. The choice of synthetic route is often a critical decision, balancing factors such as yield, reaction time, substrate scope, and reaction conditions. This guide aims to provide clarity by comparing some of the most prominent methods.

The Classic Approach: Debus-Radziszewski Imidazole Synthesis

The Debus-Radziszewski synthesis is a foundational multicomponent reaction for the preparation of 2,4,5-trisubstituted imidazoles from a 1,2-dicarbonyl compound, an aldehyde, and ammonia.[1][2][3] A key modification of this reaction, which is highly relevant to the synthesis of N-substituted imidazolones, involves the replacement of one equivalent of ammonia with a primary amine to yield N-substituted imidazoles.[1][4] While historically significant and still in use, this method can be limited by harsh conditions and sometimes moderate yields.[3]

Mechanistic Insight

The reaction is thought to proceed in two main stages. Initially, the 1,2-dicarbonyl compound condenses with two equivalents of ammonia (or one of ammonia and one of a primary amine) to form a diimine intermediate. This intermediate then condenses with the aldehyde, followed by cyclization and oxidation to afford the imidazole ring.[1][2] The exact mechanism can be complex and is not fully elucidated.[1]

Experimental Protocol: Synthesis of 2,4,5-Triphenyl-1H-imidazole

This protocol is a representative example of the Debus-Radziszewski reaction.

Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser, combine benzil (1.0 mmol, 210 mg), benzaldehyde (1.0 mmol, 106 mg, 102 µL), and ammonium acetate (5.0 mmol, 385 mg).

  • Add glacial acetic acid (5 mL) as the solvent.[5]

Reaction Conditions:

  • Heat the mixture to reflux (approximately 120 °C) and maintain this temperature for 2 hours.[5]

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Work-up and Purification:

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker containing 50 mL of ice-cold water.

  • Collect the resulting precipitate by vacuum filtration.

  • Wash the solid with cold water (2 x 10 mL).

  • Recrystallize the crude product from ethanol to yield pure 2,4,5-triphenyl-1H-imidazole.[5]

Debus-Radziszewski Synthesis cluster_reactants Reactants cluster_process Process cluster_workup Work-up & Purification Benzil Benzil Mix & Reflux in Acetic Acid (2h, 120°C) Mix & Reflux in Acetic Acid (2h, 120°C) Benzil->Mix & Reflux in Acetic Acid (2h, 120°C) Benzaldehyde Benzaldehyde Benzaldehyde->Mix & Reflux in Acetic Acid (2h, 120°C) Ammonium Acetate Ammonium Acetate Ammonium Acetate->Mix & Reflux in Acetic Acid (2h, 120°C) Cool & Precipitate in Ice Water Cool & Precipitate in Ice Water Mix & Reflux in Acetic Acid (2h, 120°C)->Cool & Precipitate in Ice Water Filter & Wash Filter & Wash Cool & Precipitate in Ice Water->Filter & Wash Recrystallize from Ethanol Recrystallize from Ethanol Filter & Wash->Recrystallize from Ethanol Product Product Recrystallize from Ethanol->Product

Caption: Workflow of the Debus-Radziszewski imidazole synthesis.[5]

Modern Efficiency: Multi-Component Reactions (MCRs)

Modern MCRs offer significant advantages in terms of efficiency, atom economy, and the ability to generate complex molecules in a single step. Several MCRs have been developed for the synthesis of substituted imidazolones and their precursors.

Palladium-Catalyzed Synthesis of 2-Imidazolines

This method describes a palladium-catalyzed multicomponent synthesis of 2-imidazolines from imines, acid chlorides, and carbon monoxide, which can be precursors to imidazolones.[6][7][8] The reaction proceeds through the formation of imidazolinium carboxylates, followed by decarboxylation.[6]

Experimental Protocol: Palladium-Catalyzed Synthesis of 1-(4-Methoxy-benzyl)-2,4,5-triphenyl-4,5-dihydro-1H-imidazole

Reaction Setup:

  • In a glovebox under a nitrogen atmosphere, dissolve (4-CH3C6H4)HC=NCH2(4-C6H4OCH3) (67.8 mg, 0.300 mmol) and benzoyl chloride (54.8 mg, 0.390 mmol) in CH3CN (5 mL).

  • Transfer the mixture to a 50 mL thick-walled Schlenk tube and stir for 15 minutes.[7]

Catalyst and Reaction Conditions:

  • Add the palladium catalyst and ligand (e.g., [Pd(allyl)Cl]2 with P(t-Bu)2(2-biphenyl)).

  • Pressurize the vessel with carbon monoxide (e.g., 4 atm).

  • Heat the reaction at a specific temperature (e.g., 45 °C) for several hours.[9]

Work-up and Purification:

  • After the reaction is complete, cool the mixture and vent the CO.

  • The product is then isolated and purified, often by flash column chromatography.[6]

Palladium-Catalyzed MCR cluster_reactants Reactants cluster_process Process cluster_intermediate Intermediate cluster_decarboxylation Decarboxylation cluster_purification Purification Imine Imine Pd-Catalyst, 45°C, 4 atm CO Pd-Catalyst, 45°C, 4 atm CO Imine->Pd-Catalyst, 45°C, 4 atm CO Acid Chloride Acid Chloride Acid Chloride->Pd-Catalyst, 45°C, 4 atm CO Carbon Monoxide Carbon Monoxide Carbon Monoxide->Pd-Catalyst, 45°C, 4 atm CO Imidazolinium Carboxylate Imidazolinium Carboxylate Pd-Catalyst, 45°C, 4 atm CO->Imidazolinium Carboxylate Heating Heating Imidazolinium Carboxylate->Heating Column Chromatography Column Chromatography Heating->Column Chromatography Product Product Column Chromatography->Product

Caption: Workflow of a Palladium-Catalyzed Multicomponent Reaction.

Harnessing Catalysis: Metal-Catalyzed Syntheses

Transition metal catalysis has revolutionized organic synthesis, and the preparation of imidazolones is no exception. Palladium and copper are among the most utilized metals for this purpose.

Heterogeneous Palladium-Catalyzed Dehydrogenative Condensation

A notable advancement is the use of a heterogeneous palladium catalyst ([Pd/Al2O3]) for the acceptorless dehydrogenative condensation of N,N'-disubstituted ureas and 1,2-diols to yield imidazolones.[10] This method is advantageous due to the reusability of the catalyst and its broad substrate scope.[10]

Experimental Protocol: [Pd/Al2O3]-Catalyzed Synthesis of Imidazolone

Reaction Setup:

  • In a reaction vessel, combine the N,N'-disubstituted urea (e.g., 1.0 mmol), the 1,2-diol (e.g., 1.2 mmol), and the [Pd/Al2O3] catalyst (e.g., 0.5 mol % Pd).

  • Add a suitable solvent (e.g., toluene).

Reaction Conditions:

  • Heat the reaction mixture under an inert atmosphere (e.g., argon) at a specified temperature (e.g., 150 °C) for a designated time (e.g., 24 hours).[10]

Work-up and Purification:

  • Cool the reaction mixture and filter to recover the heterogeneous catalyst.

  • The filtrate is then concentrated under reduced pressure.

  • The crude product is purified by column chromatography to afford the desired imidazolone.[10]

Copper-Catalyzed Aerobic Oxidative Cyclization

Copper catalysts are also effective for the synthesis of imidazolone derivatives. A one-pot synthesis of benzoimidazo[1,2-a]imidazolones has been developed through a copper-catalyzed aerobic oxidative 5-exo-dig cyclization-ketonization cascade of 2-aminobenzimidazole, an aldehyde, and a terminal alkyne.[11] A key feature of this reaction is the use of atmospheric oxygen as the oxygen source for the newly formed carbonyl group.[11]

Experimental Protocol: Copper-Catalyzed Synthesis of Benzoimidazo[1,2-a]imidazolone

Reaction Setup:

  • To a reaction tube, add 2-aminobenzimidazole (0.2 mmol), the aldehyde (0.2 mmol), the terminal alkyne (0.3 mmol), and the copper catalyst (e.g., CuI, 10 mol%).

  • Add a suitable solvent (e.g., DMSO).

Reaction Conditions:

  • Stir the reaction mixture at a specific temperature (e.g., 100 °C) under an air atmosphere for a certain duration (e.g., 12 hours).[11]

Work-up and Purification:

  • After completion, the reaction mixture is cooled and the product is isolated.

  • Purification is typically achieved through column chromatography.

Metal_Catalyzed_Synthesis cluster_Pd Heterogeneous Palladium-Catalyzed Dehydrogenative Condensation cluster_Cu Copper-Catalyzed Aerobic Oxidative Cyclization Pd_Reactants Urea + 1,2-Diol Pd_Catalyst [Pd/Al2O3] Pd_Reactants->Pd_Catalyst Pd_Reaction Heat (e.g., 150°C) Pd_Catalyst->Pd_Reaction Pd_Product Imidazolone Pd_Reaction->Pd_Product Cu_Reactants 2-Aminobenzimidazole + Aldehyde + Alkyne Cu_Catalyst Cu(I) catalyst, Air (O2) Cu_Reactants->Cu_Catalyst Cu_Reaction Heat (e.g., 100°C) Cu_Catalyst->Cu_Reaction Cu_Product Benzoimidazo[1,2-a]imidazolone Cu_Reaction->Cu_Product Microwave_Synthesis cluster_step1 Step 1: Imine Formation cluster_step2 Step 2: Cyclization cluster_workup Work-up Reactants_1 Aldehyde + Amine + p-TsOH in Ethanol Microwave_1 Microwave (80°C, 30 min) Reactants_1->Microwave_1 Reactants_2 Add Benzil + Ammonium Acetate Microwave_1->Reactants_2 Microwave_2 Microwave (100°C, 80 min) Reactants_2->Microwave_2 Precipitation & Filtration Precipitation & Filtration Microwave_2->Precipitation & Filtration Product Product Precipitation & Filtration->Product

Caption: Sequential two-step, one-pot microwave-assisted synthesis. [5]

High-Throughput Chemistry: Solid-Phase Synthesis

Solid-phase organic synthesis (SPOS) is a powerful technique for the rapid generation of libraries of compounds for high-throughput screening. [12]This methodology has been successfully applied to the synthesis of imidazolone derivatives.

Experimental Protocol: Solid-Phase Synthesis of Aminobenzimidazole-Tethered Hydantoins (Imidazolidine-2,4-diones)

Resin Preparation and Coupling:

  • Start with a suitable resin, such as p-Methylbenzhydrylamine (MBHA) resin.

  • Synthesize resin-bound amino-benzimidazoles according to established literature procedures. [12]3. Couple an Fmoc-protected amino acid to the resin-bound benzimidazole using a coupling reagent like PyBOP and a base such as DIEA in DMF. [12] Fmoc-Deprotection and Cyclization:

  • Remove the Fmoc protecting group using a solution of 20% piperidine in DMF to expose the free amine.

  • Treat the resin-bound free amine with 1,1'-carbonyldiimidazole (CDI) to generate an intermediate isocyanate.

  • The isocyanate undergoes intramolecular cyclization to form the hydantoin (imidazolidine-2,4-dione) ring. [12] Cleavage and Isolation:

  • Cleave the final product from the resin using a strong acid, such as trifluoroacetic acid (TFA).

  • Isolate and purify the desired imidazolone derivative.

Solid_Phase_Synthesis Resin MBHA Resin Attach_Benzimidazole Attach Amino-Benzimidazole Resin->Attach_Benzimidazole Couple_AA Couple Fmoc-Amino Acid Attach_Benzimidazole->Couple_AA Deprotect Fmoc Deprotection (Piperidine) Couple_AA->Deprotect Cyclize Cyclize with CDI Deprotect->Cyclize Cleave Cleave from Resin (TFA) Cyclize->Cleave Product Imidazolone Product Cleave->Product

Caption: General workflow for the solid-phase synthesis of imidazolones.

Comparative Analysis of Synthesis Methods
Synthesis MethodKey FeaturesTypical YieldsReaction TimeTemperatureAdvantagesDisadvantages
Debus-Radziszewski Classical multicomponent reaction.Moderate to High (~85-95% for some examples) [13]1-2 hours [13]100-120 °C [13]Well-established, readily available starting materials.Can require harsh conditions, may have side reactions and lower yields for complex substrates. [3]
Palladium-Catalyzed MCR Forms imidazolinium carboxylates from imines, acid chlorides, and CO.Good [9]Hours [9]45 °C [9]Mild conditions, modular, allows for high substitution diversity.Requires a pressure reactor for CO, palladium catalyst can be expensive.
Heterogeneous Pd-Catalyzed Dehydrogenative condensation of ureas and 1,2-diols.Moderate to Good [10]24 hours [10]150 °C [10]Reusable catalyst, broad substrate scope.High temperatures, longer reaction times.
Copper-Catalyzed Aerobic Oxidative cyclization of 2-aminobenzimidazole, aldehyde, and alkyne.Excellent (up to 95%) [14]12 hours [11]100 °C [11]Uses air as an oxidant, one-pot synthesis.Limited to specific benzimidazole precursors.
Microwave-Assisted Accelerated reaction using microwave irradiation.High (up to 97%) [15]4-9 minutes [15]80-100 °C [5]Drastically reduced reaction times, often higher yields, greener.Requires specialized microwave equipment.
Solid-Phase Synthesis Synthesis on a solid support.Good [12]Multi-stepRoom TemperatureAmenable to high-throughput synthesis and library generation.Requires specialized resins and reagents, cleavage can be harsh.
Conclusion

The synthesis of substituted imidazolones is a rich and evolving field, with a variety of methods available to the modern researcher. The choice of the optimal synthetic route will depend on the specific target molecule, the desired scale of the reaction, and the available laboratory resources. Classical methods like the Debus-Radziszewski synthesis remain valuable for their simplicity, while modern multicomponent and metal-catalyzed reactions offer elegance and efficiency. For rapid library synthesis, solid-phase methods are unparalleled, and for accelerating reactions and improving yields, microwave-assisted synthesis is a powerful tool. By understanding the principles, advantages, and limitations of each method, researchers can make informed decisions to advance their drug discovery and development programs.

References

Sources

Validation

A Comparative Guide to the Stability of Brominated vs. Iodinated Imidazolones for Drug Development

Introduction: The Critical Role of Halogenation in Imidazolone Scaffolds Imidazolones are a prominent class of heterocyclic compounds that form the core of numerous pharmacologically active agents.[1] Their versatile str...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Halogenation in Imidazolone Scaffolds

Imidazolones are a prominent class of heterocyclic compounds that form the core of numerous pharmacologically active agents.[1] Their versatile structure allows for extensive functionalization, enabling the fine-tuning of physicochemical and biological properties. Halogenation, the introduction of halogen atoms (F, Cl, Br, I) into the molecular scaffold, is a powerful strategy in medicinal chemistry to modulate factors like lipophilicity, metabolic stability, and binding affinity.[2] This guide focuses on a comparative analysis of the stability of two key halogenated imidazolone subtypes: brominated and iodinated derivatives. Understanding their relative stability under various stress conditions is paramount for predicting shelf-life, ensuring therapeutic efficacy, and meeting regulatory standards in drug development.[3]

This document provides an in-depth comparison of the inherent stability of brominated versus iodinated imidazolones, supported by foundational chemical principles and extrapolated experimental data from analogous chemical systems. We will delve into the theoretical underpinnings of their stability and present robust experimental protocols for researchers to generate comparative data for their specific molecules of interest.

Physicochemical Properties Influencing Stability: A Tale of Two Halogens

The stability of a pharmaceutical compound is not an intrinsic, singular property but rather a multifaceted characteristic influenced by its response to thermal, photolytic, and hydrolytic stressors. The nature of the carbon-halogen bond is central to understanding the differing stabilities of brominated and iodinated imidazolones.

Bond Dissociation Energy: The Inherent Strength of the C-X Bond

A primary determinant of thermal and photostability is the bond dissociation energy (BDE) of the carbon-halogen (C-X) bond. This is the energy required to break the bond homolytically. Generally, the C-X bond strength decreases down the halogen group.

BondAverage Bond Dissociation Energy (kJ/mol)
C-Br285
C-I213

Source: Quora[4]

The significantly lower BDE of the C-I bond compared to the C-Br bond suggests that, all other factors being equal, iodinated imidazolones are likely to be more susceptible to degradation under thermal and photolytic stress .[4]

Electronegativity and Inductive Effects: Impact on Hydrolytic Stability

In aqueous environments, the stability of halogenated compounds can be influenced by the electron-withdrawing inductive effect of the halogen atom. Bromine is more electronegative than iodine, leading to a more polarized C-Br bond compared to the C-I bond.

Experimental Protocols for Comparative Stability Assessment

To provide definitive, molecule-specific stability data, a systematic experimental approach is necessary. The following protocols, adapted from ICH guidelines, are recommended for a comprehensive comparative stability study of brominated and iodinated imidazolones.[7][8]

Forced Degradation (Stress Testing)

The goal of forced degradation is to identify potential degradation products and pathways.[5]

1. Acid/Base Hydrolysis:

  • Objective: To assess stability in acidic and basic conditions.

  • Procedure:

    • Prepare solutions of the brominated and iodinated imidazolones in a suitable solvent (e.g., methanol, acetonitrile).

    • Treat the solutions with 0.1 M HCl and 0.1 M NaOH separately.

    • Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

    • At specified time points, withdraw aliquots, neutralize them, and analyze by a stability-indicating HPLC method.

2. Oxidative Degradation:

  • Objective: To evaluate susceptibility to oxidation.

  • Procedure:

    • Treat solutions of the compounds with 3% hydrogen peroxide.

    • Store at room temperature, protected from light, for 12 hours.

    • Analyze samples at regular intervals by HPLC.

3. Thermal Degradation:

  • Objective: To determine the effect of heat on the solid-state stability.

  • Procedure:

    • Place a known amount of the solid compounds in a controlled temperature oven (e.g., 80°C) for 48 hours.

    • At designated times, remove samples, dissolve them in a suitable solvent, and analyze by HPLC.

    • For a more detailed analysis of thermal decomposition, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can be employed to determine decomposition temperatures and enthalpies.[9][10]

4. Photostability Testing:

  • Objective: To assess the impact of light exposure.

  • Procedure:

    • Expose solutions and solid samples of the compounds to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[7]

    • Maintain a control sample in the dark at the same temperature.

    • Analyze the exposed and control samples by HPLC at appropriate time points.

Anticipated Degradation Pathways

Based on fundamental chemical principles, the following degradation pathways can be anticipated for halogenated imidazolones.

Thermal and Photolytic Degradation

Given the weaker C-I bond, iodinated imidazolones are more likely to undergo homolytic cleavage upon exposure to heat or UV radiation, leading to the formation of a radical intermediate and an iodine radical. This radical can then participate in a variety of secondary reactions, leading to a complex mixture of degradation products. Brominated imidazolones would follow a similar pathway, but likely require more energy to initiate the C-Br bond cleavage.

G cluster_brominated Brominated Imidazolone cluster_iodinated Iodinated Imidazolone Br_Im R-Im-Br Br_Radical R-Im• + Br• Br_Im->Br_Radical Δ or hν (Higher Energy) Br_Degradation Degradation Products Br_Radical->Br_Degradation I_Im R-Im-I I_Radical R-Im• + I• I_Im->I_Radical Δ or hν (Lower Energy) I_Degradation Degradation Products I_Radical->I_Degradation

Caption: Proposed thermal and photolytic degradation pathway.

Hydrolytic Degradation

Hydrolytic degradation is likely to involve nucleophilic attack at the carbonyl carbon of the imidazolone ring. As previously discussed, the greater electron-withdrawing nature of bromine may render the carbonyl carbon of brominated imidazolones more electrophilic and thus more susceptible to hydrolysis compared to their iodinated counterparts.

G cluster_legend Legend Start Halogenated Imidazolone (R-Im-X) Transition_State Tetrahedral Intermediate Start->Transition_State + H2O (Nucleophilic Attack) Product Ring-Opened Product Transition_State->Product Ring Opening Br X = Br (More Susceptible) I X = I (Less Susceptible)

Caption: Proposed hydrolytic degradation pathway.

Data Summary and Interpretation

While awaiting specific experimental data on your imidazolone derivatives, the following table summarizes the expected relative stability based on the principles discussed.

Stability ParameterBrominated ImidazoloneIodinated ImidazoloneRationale
Thermal Stability More StableLess StableHigher C-Br bond dissociation energy.[4]
Photostability More StableLess StableHigher C-Br bond dissociation energy.[4]
Hydrolytic Stability Less StableMore StableStronger electron-withdrawing effect of bromine making the carbonyl carbon more susceptible to nucleophilic attack (by analogy to haloacetamides).[5][6]

Conclusion and Recommendations for Drug Development

The choice between a brominated and an iodinated imidazolone derivative in drug development will depend on the specific stability challenges anticipated for the drug product.

  • Iodinated imidazolones may be preferred when hydrolytic stability is the primary concern, for instance, in aqueous formulations or in environments with high humidity. However, their lower thermal and photostability will necessitate more stringent control over manufacturing, storage, and packaging to protect against heat and light.

  • Brominated imidazolones , with their predicted superior thermal and photostability, might be more robust candidates for solid dosage forms and situations where exposure to light and heat is more likely. However, their potential susceptibility to hydrolysis should be carefully evaluated.

Ultimately, the experimental protocols outlined in this guide should be executed to generate empirical data for your specific lead compounds. This data will be crucial for making informed decisions on candidate selection, formulation development, and the establishment of appropriate storage conditions and shelf-life.

References

  • The stability of chlorinated, brominated, and iodinated haloacetamides in drinking water. (2018). Water Research. [Link]

  • The stability of chlorinated, brominated, and iodinated haloacetamides in drinking water. (2018). Water Research. [Link]

  • Photodissociation of bromine-substituted nitroimidazole radiosensitizers. (2023). ResearchGate. [Link]

  • Oxidative Degradation of Imidazoles by Bromine or N-Bromosuccinimide. Biochemistry. [Link]

  • Synthesis and reactions of brominated 2-nitroimidazoles. (n.d.). Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H? (2018). Quora. [Link]

  • Synthesis of Diverse Imidazole and Quinoxaline Derivatives via Iodine-Mediated Cyclization Reactions. (2025). ResearchGate. [Link]

  • Design, Synthesis of Imidazolone and Oxazepine Derivatives Bearing Imidazo (2, 1-b) Thiazole along with its Antimicrobial Activity. (2022). Chemical Methodologies. [Link]

  • Synthesis of Brominated Imidazoles. (n.d.). Amanote Research. [Link]

  • Design, Synthesis of Imidazolone and Oxazepine Derivatives Bearing Imidazo (2, 1-b) Thiazole along with its Antimicrobial Activity. (2022). ResearchGate. [Link]

  • Synthesis of 2-imidazolones and 2-iminoimidazoles. PMC. [Link]

  • Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. PMC. [Link]

  • Iodine-Mediated One-Pot Synthesis of Imidazo[1,5-a]Pyridines. (2024). MDPI. [Link]

  • Thermal stability of N-heterocycle-stabilized iodanes – a systematic investigation. ResearchGate. [Link]

  • Collection - Synthesis of Diverse Imidazole and Quinoxaline Derivatives via Iodine-Mediated Cyclization Reactions. ACS Figshare. [Link]

  • Effect of Bromide and Iodide Ions on the Formation and Speciation of Disinfection Byproducts During Chlorination. (2006). PubMed. [Link]

  • Energetics of C-F, C-Cl, C-Br, and C-I bonds in 2-haloethanols. Enthalpies of formation of XCH2CH2OH (X = F, Cl, Br, I) compounds and of the 2-hydroxyethyl radical. (2025). ResearchGate. [Link]

  • ICH Q1B Photostability Testing of New Active Substances and Medicinal Products. (n.d.). European Medicines Agency. [Link]

  • Thermal stability of N-heterocycle-stabilized iodanes – a systematic investigation. (2019). Beilstein Journal of Organic Chemistry. [Link]

  • 8.8: Strength of Covalent Bonds. (2020). Chemistry LibreTexts. [Link]

  • Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. (2021). MDPI. [Link]

  • Homolytic and Heterolytic Bond Cleavage. (2021). Chemistry Steps. [Link]

  • Photostability and Photostabilization of Drugs and Drug Products. SciSpace. [Link]

  • ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. IKEV. [Link]

  • Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. (2020). ACS Publications. [Link]

  • Iodinated Contrast Media—From Clinical Use to Environmental Concern and Treatment Possibilities. (2026). MDPI. [Link]

  • Thermal stability of imidazolium-based ionic liquids. (2025). ResearchGate. [Link]

  • Hypervalent Iodine-Mediated Chemoselective Bromination of Terminal Alkynes. (2022). Frontiers. [Link]

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.